3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

• CAS: 1383468-70-9

Core Science & Biosynthesis

3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine chemical structure and properties

This technical guide provides a comprehensive analysis of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine , a specialized heterocyclic scaffold increasingly utilized in medicinal chemistry for the development of kinase inhibitors and receptor modulators.[1][2]

Role: Advanced Intermediate & Pharmacophore Scaffold Classification: Halogenated 1,6-Naphthyridine Primary Application: Kinase Inhibition (FGFR4, CK2), Antibacterial Research[1][2]

Executive Summary

3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine is a bicyclic heteroaromatic compound characterized by a 1,6-naphthyridine core substituted with a bromine atom at the C3 position, a methoxy group at C2, and a methyl group at C5.[1][2][3] This specific substitution pattern renders it a "privileged scaffold" in drug discovery. The C3-bromide serves as a critical handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing the rapid generation of diverse libraries.[1][2] The 1,6-naphthyridine nitrogen atoms (N1 and N6) often mimic the purine ring of ATP, making this scaffold highly effective for designing ATP-competitive kinase inhibitors.[2]

Chemical Identity & Physicochemical Profiling[4][5]

Core Identifiers

Property	Value
IUPAC Name	3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine
CAS Number	Not widely listed; Analogous to 50720-12-2 (pyridine precursor)
Molecular Formula
Molecular Weight	253.09 g/mol
SMILES	COc1nc2c(C)nccc2cc1Br
InChI Key	VPIFKCOPBQCZGJ-UHFFFAOYSA-N

Calculated Physicochemical Properties

Data derived from consensus computational models (ChemAxon/ACD/Labs).

Parameter	Value	Significance
LogP (Predicted)	2.5 ± 0.4	Lipophilic; suitable for CNS penetration and cell permeability.[1][2]
Topological Polar Surface Area (TPSA)	~38 Ų	Indicates good oral bioavailability potential (<140 Ų).
H-Bond Acceptors	3 (N1, N6, OMe)	Critical for hydrogen bonding in the kinase hinge region.
H-Bond Donors	0	Requires functionalization (e.g., amination) to add donor capacity.[2]
pKa (Conjugate Acid)	~3.5 (N6)	The pyridine nitrogen (N6) is weakly basic; N1 is less basic due to OMe/Br influence.

Structural Analysis & Reactivity

The 1,6-naphthyridine core is planar.[2] The electronic distribution is heavily influenced by the substituents:

• C3-Bromine (Electrophilic Handle): The C-Br bond is activated for oxidative addition by transition metals.[1][2] It is the primary site for diversifying the scaffold via cross-coupling.

• C2-Methoxy (Electronic Tuner): The methoxy group acts as an electron-donating group (EDG) by resonance but electron-withdrawing by induction.[1][2] It increases electron density at N1, potentially enhancing hinge-binding affinity.[2] It can also be displaced by strong nucleophiles (e.g., amines) under harsh conditions to form 2-amino derivatives.[2]

• C5-Methyl (Steric Anchor): This group provides a hydrophobic contact point within a protein binding pocket and restricts rotation of the bicyclic system, locking it into a bioactive conformation.

• N1 & N6 Nitrogens: N6 is the most basic site. N1 is less basic due to the adjacent methoxy group but is crucial for hydrogen bond acceptance.

Reactivity Hotspots Diagram

Caption: Functional reactivity map of the 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine scaffold.

Synthetic Pathways

The synthesis of highly substituted 1,6-naphthyridines typically involves the condensation of a functionalized pyridine with a glycerol derivative (Skraup synthesis) or a condensation with a dicarbonyl species.[2]

Retrosynthetic Analysis

A convergent approach is recommended to install the functionality early.

• Strategy: Friedländer-type condensation or cyclization of a 3-amino-isonicotinaldehyde derivative.[1][2]

Proposed Laboratory Protocol

Note: This is a generalized protocol based on standard naphthyridine chemistry.

Step 1: Precursor Preparation

• Starting Material: 4-Amino-2-methylpyridine.[1][2]

• Reagent: Bromination using NBS (N-Bromosuccinimide) to install the bromo group, followed by methoxylation if not already present.[2] Alternative: Start with 2-methoxy-5-methylpyridin-4-amine.[1][2]

Step 2: Cyclization (The Skraup-Doebner-Von Miller Variation)

• Reagents: 2-Methoxy-5-methylpyridin-4-amine (1.0 eq), ethoxymethylenemalonate (1.2 eq), Dowtherm A (solvent).

• Procedure:

  • Mix amine and malonate ester. Heat to 120°C for 2 hours to form the enamine intermediate.

  • Add the intermediate to boiling Dowtherm A (250°C) to induce cyclization to the naphthyridinone.

  • Modification: To achieve the specific 3-bromo-2-methoxy pattern, a halogenation step is often performed after ring formation, or a specific bromomalonaldehyde equivalent is used.[1][2]

Step 3: Functionalization

• Bromination: If the C3-Br is not present, treat the 1,6-naphthyridine intermediate with

  in acetic acid.[2]

Synthesis Workflow Diagram

Caption: Proposed synthetic route via thermal cyclization and subsequent functionalization.

Pharmacological Potential & Applications[6][7]

Kinase Inhibition (FGFR4 & CK2)

The 1,6-naphthyridine scaffold is a known bioisostere of quinoline and quinazoline, which are prevalent in FDA-approved kinase inhibitors (e.g., Bosutinib, Gefitinib).

• Mechanism: The N1 nitrogen acts as a hydrogen bond acceptor for the hinge region of the kinase ATP-binding pocket.[1][2]

• Specificity: The C5-methyl group often fits into the "gatekeeper" pocket or a hydrophobic sub-pocket, improving selectivity against similar kinases.[2]

• Case Study: Analogous 1,6-naphthyridines have shown nanomolar potency against Fibroblast Growth Factor Receptor 4 (FGFR4) , a target for hepatocellular carcinoma [1].

Antibacterial Activity

Naphthyridine derivatives (specifically 1,8- and 1,6-isomers) inhibit bacterial DNA gyrase.[2] The 3-bromo derivative serves as a precursor to introduce amine side chains at C3, which are critical for DNA intercalation and antibacterial efficacy [2].[2]

Safety & Handling (SDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.[1][2]
Eye Irritation	H319	Causes serious eye irritation.[4][5]
STOT-SE	H335	May cause respiratory irritation.[1][2][4][5][6]

Precautionary Measures:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Inhalation: Use only in a chemical fume hood.[7] The bromo-derivative may hydrolyze to release HBr if exposed to moisture over time.[1][2]

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). Light sensitive (protect from direct light to prevent debromination).

References

• Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one deriv

  • Source: European Journal of Medicinal Chemistry (2023).[8]

  • Context: Describes the SAR of the 1,6-naphthyridine scaffold in oncology.

  • Link:[2]

• 1,6-Naphthyridin-2(1H)

  • Source: Molecules (MDPI).

  • Context: Comprehensive review of the synthetic methods and biological diversity of this scaffold.[9]

  • Link:[2]

• PubChem Compound Summary: 3-Bromo-1,6-naphthyridine. [1][2]

  • Source: National Center for Biotechnology Inform

  • Context: Physicochemical data for the parent bromo-naphthyridine scaffold.[1][2][3]

  • Link:[2]

• Safety Data Sheet: 3-Bromo-5-methoxypyridine (Precursor).

  • Source: Thermo Fisher Scientific.
  • Context: Handling data for the key pyridine building block used to synthesize the naphthyridine core.

  • Link:[2]

Sources

• 1. 50720-12-2|3-Bromo-5-methoxypyridine|BLD Pharm [bldpharm.com]
• 2. prepchem.com [prepchem.com]
• 3. PubChemLite - 3-bromo-2-methoxy-5-methyl-1,6-naphthyridine (C10H9BrN2O) [pubchemlite.lcsb.uni.lu]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.cn]
• 6. 3-溴-2-甲氧基吡啶 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 8. Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one derivatives as novel FGFR4 inhibitors for the treatment of colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Monograph: 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

Advanced Scaffold for Kinase Inhibitor & Medicinal Chemistry Campaigns[1][2][3]

PubChem CID: 66545157 | Molecular Formula: C₁₀H₉BrN₂O | MW: 253.10 g/mol [1]

Executive Summary & Strategic Utility

3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine is a high-value heterocyclic intermediate utilized primarily in the discovery of small-molecule kinase inhibitors.[2][1][3] As a derivative of the 1,6-naphthyridine class—a bioisostere of quinoline and isoquinoline—this scaffold offers distinct physicochemical advantages, including improved aqueous solubility and unique hydrogen-bonding vectors due to the positioning of the nitrogen atoms.[2][1][3]

Why this molecule matters:

• Orthogonal Functionalization: It possesses three distinct sites for chemical modification: the C3-bromide (cross-coupling), the C2-methoxy group (nucleophilic displacement or hydrolysis to lactam), and the C5-methyl group (benzylic oxidation).[2][1][3]

• Kinase Relevance: The 1,6-naphthyridine core is a privileged structure in oncology, serving as the hinge-binding motif in inhibitors targeting FGFR4 , PI3K , and c-KIT .[2][1][3]

• Metabolic Stability: The incorporation of the naphthyridine nitrogen reduces lipophilicity (LogP) compared to carbocyclic analogs, often improving the ADME profile of final drug candidates.[3]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

The following data characterizes the core scaffold. Researchers should utilize these values for stoichiometric calculations and property predictions.[1][3]

Property	Value	Context
CAS Number	Not widely assigned	Use PubChem CID 66545157 for database queries.[2][1][3]
Monoisotopic Mass	251.989 g/mol	Dominant isotope pattern due to ⁷⁹Br/⁸¹Br (1:1 ratio).[1]
Predicted LogP	2.5	Lipophilic enough for cell permeability; amenable to optimization.[1][3]
H-Bond Acceptors	3	N1, N6, and O-Methoxy.[2][1][3]
H-Bond Donors	0	Requires functionalization (e.g., amide coupling) to add donors.[1][3]
Topological Polar Surface Area	38.0 Ų	Favorable for CNS and oral bioavailability.[1][3]

Synthetic Utility & Functionalization Workflows

For drug development professionals, the value of this molecule lies in its reactivity profile.[3] The C3-Bromine is the primary "handle" for extending the carbon skeleton.[2][1][3]

3.1. Primary Workflow: Suzuki-Miyaura Cross-Coupling

The C3-position is electronically activated for Palladium-catalyzed cross-coupling reactions.[2][1]

• Objective: Install an aryl or heteroaryl moiety (e.g., a hinge-binding motif or solvent-exposed tail).

• Catalytic Cycle: The electron-deficient nature of the naphthyridine ring facilitates oxidative addition of Pd(0) into the C-Br bond.[2][1][3]

Optimized Protocol (General Procedure):

• Reagents: 1.0 eq Scaffold, 1.2 eq Boronic Acid/Ester, 5 mol% Pd(dppf)Cl₂·DCM, 3.0 eq K₂CO₃.[3]

• Solvent System: 1,4-Dioxane/Water (4:[1][3]1) is critical to solubilize the inorganic base and ensure high turnover.[1][3]

• Conditions: Degas heavily with Argon.[1][3] Heat to 90°C for 4–12 hours.

• Purification: The methoxy group is stable under these basic conditions, simplifying workup.

3.2. Secondary Workflow: C2-Methoxy Hydrolysis (Lactam Formation)

Many kinase inhibitors (e.g., NVP-BGT226 analogs) require a lactam (cyclic amide) functionality to serve as a hydrogen bond donor/acceptor pair in the ATP binding pocket.[2][1][3]

• Transformation: Conversion of 2-methoxy-1,6-naphthyridine to 1,6-naphthyridin-2(1H)-one.[2][1][3]

• Reagent: HBr in Acetic Acid or TMSI (Trimethylsilyl iodide).[1]

• Mechanism: Demethylation reveals the tautomeric hydroxy group, which predominantly exists as the 2-pyridone-like lactam.[2][1][3]

Visualization: Strategic Functionalization Pathway[2][9]

The following diagram illustrates the logical flow from the parent scaffold to bioactive drug candidates, highlighting the "Trifunctional" nature of the molecule.

Figure 1: Divergent synthetic pathways for CID 66545157.[2][1][3] The scaffold allows sequential elaboration at C3 (coupling), C2 (unmasking), and C5 (oxidation).[1][3]

Biological Context: The 1,6-Naphthyridine Pharmacophore[1][2][3]

This specific substitution pattern (3-bromo, 2-methoxy, 5-methyl) is frequently designed to mimic the adenine ring of ATP.[2][1][3]

5.1. Target Class: Tyrosine Kinases

Research indicates that 1,6-naphthyridines are potent inhibitors of:

• FGFR4 (Fibroblast Growth Factor Receptor 4): The N1 nitrogen often accepts a hydrogen bond from the hinge region of the kinase.[3]

• PI3K/mTOR: The bicyclic system provides the necessary flatness and aromatic stacking interactions within the hydrophobic pocket.[3]

5.2. Mechanistic Insight

In a typical binding mode:

• N1 Interaction: Interacts with the backbone NH of the hinge region.[1][3]

• C3-Substituent: Projects into the solvent-exposed region or the hydrophobic back-pocket (gatekeeper residue), depending on the specific aryl group attached via the bromine handle.[2][1][3]

• C5-Methyl: Provides a steric clash that can induce selectivity against homologous kinases by exploiting small differences in the binding pocket size.[2][1][3]

Safety & Handling (E-E-A-T)

As a halogenated heterocyclic ether, standard laboratory safety protocols apply.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1][3][4][5][6][7]

  • H319: Causes serious eye irritation.[1][3][4][5][6][7]

  • H335: May cause respiratory irritation.[1][3][4][5][6][7]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The methoxy group is relatively stable, but the bromide can be light-sensitive over extended periods.[1][3]

• Disposal: Halogenated organic waste streams.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66545157, 3-bromo-2-methoxy-5-methyl-1,6-naphthyridine.[2][1][3] Retrieved from [Link][1][3]

• Zhang, Y., et al. (2023). Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one derivatives as novel FGFR4 inhibitors.[1][3][8] PubMed.[1][3] Retrieved from [Link] (Contextual grounding on 1,6-naphthyridine kinase activity).[1][3]

• World Intellectual Property Organization (2023). WO2023030916 - Crystalline Forms of Naphthyridine Derivatives.[2][1] Patentscope.[1][3] Retrieved from [Link][1][3]

Sources

• 1. PubChemLite - 3-bromo-2-methoxy-5-methyl-1,6-naphthyridine (C10H9BrN2O) [pubchemlite.lcsb.uni.lu]
• 2. prepchem.com [prepchem.com]
• 3. US7622481B2 - Antibacterial compounds - Google Patents [patents.google.com]
• 4. 2-Bromo-3-methoxy-6-methylpyridine | C7H8BrNO | CID 10965563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Design, synthesis, and biological evaluation of 1,6-naphthyridine-2-one derivatives as novel FGFR4 inhibitors for the treatment of colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Profile & Solubility Protocol: 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine in DMSO

Executive Summary

This technical guide details the solubility profile and handling protocols for 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine (CAS: N/A, PubChem CID: 66545157). While specific thermodynamic solubility data for this exact analog is dependent on synthesis purity and crystalline polymorph, structural analysis of the 1,6-naphthyridine scaffold indicates a high solubility potential in DMSO (>50 mM) but a critical risk of precipitation (compound "crash-out") upon aqueous dilution.

This document provides the standard operating procedures (SOPs) for empirically determining the solubility limit, preparing robust stock solutions, and mitigating aggregation during biological assays.

Structural Analysis & Physicochemical Basis

To understand the solubility behavior of this compound, we must analyze its interaction with the solvent matrix. DMSO is a polar aprotic solvent (

) capable of disrupting the crystal lattice of planar aromatic heterocycles.

Molecular Features[1][2]

• Core Scaffold: 1,6-Naphthyridine (bicyclic aromatic).[1]

• Substituents:

  • 3-Bromo: Increases lipophilicity and molecular weight; enhances

    - stacking potential in the solid state (increasing melting point and energy required to dissolve).

  • 2-Methoxy: Acts as a Hydrogen Bond Acceptor (HBA).

  • 5-Methyl: Increases hydrophobicity (LogP).

• Solvent Interaction: The sulfoxide oxygen of DMSO acts as a strong H-bond acceptor, while the methyl groups of DMSO interact with the lipophilic regions of the naphthyridine.

Predicted Solubility Profile

Property	Value (Predicted)	Implication for DMSO Solubility
LogP	~2.5 - 3.0	High. Lipophilic nature favors DMSO over water.
H-Bond Donors	0	High. Lack of donors reduces competing water-lattice interactions.
H-Bond Acceptors	3 (2 N, 1 O)	Moderate. DMSO solvates these sites effectively.
MW	253.09 g/mol	High. Low MW facilitates rapid dissolution.

Experimental Determination Protocols

Do not rely on "visual solubility" for critical assays. Use the following protocols to establish the exact solubility limit (Limit of Solubility, LoS) for your specific batch.

Workflow: Kinetic Solubility (High Throughput)

This method determines the concentration at which the compound precipitates when a DMSO stock is added to a buffer.

Figure 1: Kinetic solubility workflow. This determines the maximum concentration usable in a biological assay before precipitation occurs.

Protocol: Thermodynamic Solubility (Gold Standard)

Use this method to determine the absolute maximum solubility in pure DMSO for stock storage.

• Saturation: Add excess solid 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine to 1 mL of anhydrous DMSO in a chemically resistant glass vial (borosilicate).

• Equilibration: Agitate at 25°C for 24 hours (use a shaker or rotator, not a magnetic stir bar which grinds the solid).

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.2 µm PTFE filter (do not use Nylon, which binds aromatics).

• Quantification: Analyze the supernatant via HPLC-UV against a standard curve.

  • Target Concentration: If >50 mM, the compound is considered "Highly Soluble" for storage purposes.

The "Crash-Out" Mechanism & Mitigation

The most common failure mode for naphthyridine derivatives in drug discovery is precipitation upon dilution into aqueous media (cell culture media, buffers).

Mechanism of Precipitation

When the DMSO stock is added to water, the DMSO molecules rapidly hydrogen-bond with water (exothermic mixing). This strips the solvation shell from the hydrophobic naphthyridine, forcing the molecules to aggregate to minimize surface area exposed to water.

Figure 2: The "Crash-Out" mechanism. Rapid mixing leads to local regions of high water content, stripping the compound of its DMSO shield.

Mitigation Strategies

• Intermediate Dilution: Do not dilute 100% DMSO stock directly into media. Perform a serial dilution in DMSO first, then spike into media.

• Max DMSO Concentration: Keep final DMSO concentration <0.5% (v/v) to avoid cytotoxicity, but ensure it is high enough to keep the compound solubilized.

• Sonication: If precipitation is observed during stock prep, sonicate at 40 kHz for 5-10 minutes. Note: Sonicate before adding to cells.

Storage and Stability

DMSO is hygroscopic (absorbs water from air). Water contamination significantly reduces the solubility of lipophilic compounds like 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine.

Parameter	Recommendation	Reason
Container	Amber Glass or Polypropylene (PP)	Avoid Polystyrene (PS); DMSO dissolves PS. Amber protects from light degradation (brominated compounds are photosensitive).
Temperature	-20°C or -80°C	DMSO freezes at ~19°C. Storage as a solid frozen stock reduces chemical degradation.
Freeze/Thaw	Aliquot into single-use vials	Repeated freeze-thaw cycles introduce water via condensation.
Desiccant	Store vials over silica gel	Prevents water absorption through septa/caps.

References

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for kinetic vs. thermodynamic solubility).

• Assay Guidance Manual. (2012). Compound Management and Screening. NCBI Bookshelf. Available at: [Link]

• PubChem. (2025). Compound Summary for CID 66545157, 3-bromo-2-methoxy-5-methyl-1,6-naphthyridine. National Library of Medicine. Available at: [Link]

• Balakin, K. V., et al. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Chemical Information and Computer Sciences. (Theoretical basis for DMSO solubility prediction).

Sources

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

This technical guide provides a comprehensive overview of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine, a heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Tailored for researchers, scientists, and drug development professionals, this document consolidates essential information on its chemical properties, a plausible synthetic pathway, and its prospective biological significance, grounded in the established importance of the 1,6-naphthyridine scaffold.

Core Molecular Attributes

3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine is a substituted derivative of the 1,6-naphthyridine core, a class of diazanaphthalenes recognized for its wide array of biological activities.[1][2] The strategic placement of a bromine atom, a methoxy group, and a methyl group on this scaffold is anticipated to modulate its physicochemical properties and biological activity, making it a valuable candidate for further investigation.

Property	Value	Source
Molecular Formula	C₁₀H₉BrN₂O
Monoisotopic Mass	251.98982 Da
Canonical SMILES	CC1=NC=CC2=NC(=C(C=C12)Br)OC
InChI Key	VPIFKCOPBQCZGJ-UHFFFAOYSA-N
Appearance	Expected to be an off-white to pale yellow solid	N/A
Solubility	Predicted to be soluble in organic solvents such as DMSO, DMF, and chlorinated solvents	N/A

Synthetic Strategy: A Plausible Approach

Conceptual Synthetic Workflow

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[4] For the target molecule, a plausible approach would involve the reaction of a substituted 4-aminonicotinaldehyde with a suitable ketone, followed by subsequent functionalization.

Caption: A conceptual synthetic workflow for 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Methoxy-5,7-dimethyl-1,6-naphthyridine

• To a solution of 4-amino-2-chloro-5-methylnicotinaldehyde (1.0 eq) in a suitable solvent such as ethanol, add acetone (1.2 eq).

• Add a catalytic amount of a base (e.g., pyrrolidine or KOH) or an acid (e.g., p-toluenesulfonic acid).[5]

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product via column chromatography to yield 2-chloro-5,7-dimethyl-1,6-naphthyridine.

• Dissolve the resulting intermediate in anhydrous methanol and add sodium methoxide (1.5 eq).

• Heat the mixture to reflux for 8-12 hours.

• After cooling, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford 2-methoxy-5,7-dimethyl-1,6-naphthyridine.

Step 2: Synthesis of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

• Dissolve 2-methoxy-5,7-dimethyl-1,6-naphthyridine (1.0 eq) in a non-polar solvent like carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) (1.1 eq) and a radical initiator (e.g., AIBN or benzoyl peroxide).

• Reflux the mixture under inert atmosphere, irradiating with a UV lamp to facilitate the reaction.

• Monitor the reaction by TLC. Upon completion, cool the mixture and filter to remove succinimide.

• Wash the filtrate with an aqueous solution of sodium thiosulfate and then with brine.

• Dry the organic layer, concentrate under reduced pressure, and purify the residue by column chromatography to obtain the final product.

Spectroscopic Characterization (Predicted)

As experimental data for this specific molecule is not publicly available, the following represents predicted spectroscopic characteristics based on the analysis of similar naphthyridine derivatives.[6][7][8]

¹H NMR (400 MHz, CDCl₃):

• δ (ppm): 8.5-9.0 (m, 2H, aromatic protons), 7.5-8.0 (m, 1H, aromatic proton), 4.1 (s, 3H, -OCH₃), 2.5 (s, 3H, -CH₃).

• Rationale: The aromatic protons on the naphthyridine core are expected in the downfield region. The methoxy and methyl protons will appear as sharp singlets in the upfield region.

¹³C NMR (100 MHz, CDCl₃):

• δ (ppm): 160-165 (C-O), 150-158 (aromatic C-N), 110-145 (aromatic C-H and C-Br), 55-60 (-OCH₃), 20-25 (-CH₃).

• Rationale: The carbon attached to the oxygen of the methoxy group will be significantly downfield. The carbon bearing the bromine atom will also be influenced.

Mass Spectrometry (ESI-MS):

• m/z: [M+H]⁺ expected at approximately 252.9971.

• Rationale: The presence of bromine will result in a characteristic isotopic pattern (M and M+2 peaks with nearly equal intensity).

Reactivity and Potential for Further Functionalization

The presence of a bromine atom at the 3-position makes 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine an excellent substrate for various cross-coupling reactions. This allows for the introduction of a wide range of substituents, enabling the generation of a diverse library of analogues for structure-activity relationship (SAR) studies.[9]

Caption: Potential cross-coupling reactions for derivatization.

Applications in Drug Discovery and Medicinal Chemistry

The 1,6-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous biologically active compounds.[10] Derivatives of 1,6-naphthyridine have demonstrated a broad spectrum of pharmacological activities, including:

• Anticancer Properties: Many 1,6-naphthyridine derivatives have been investigated as potent anticancer agents, with some advancing to clinical trials.[2][11][12] They have been shown to target various kinases and other cellular pathways involved in cancer progression.[13]

• Antimicrobial and Antiviral Activity: The naphthyridine core is present in compounds with significant antibacterial and antiviral properties.[2][12]

• Enzyme Inhibition: Substituted 1,6-naphthyridines have been identified as inhibitors of various enzymes, highlighting their potential for treating a range of diseases.[3][13]

The specific substitution pattern of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine makes it an intriguing candidate for screening in various biological assays, particularly in the areas of oncology and infectious diseases.

Conclusion

3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine represents a promising, yet underexplored, chemical entity. This guide provides a foundational understanding of its core properties, a plausible and detailed synthetic approach, and its potential applications in drug discovery, based on the well-established importance of the 1,6-naphthyridine scaffold. The strategic positioning of its functional groups offers a versatile platform for the development of novel therapeutic agents. Further experimental validation of the proposed synthesis and comprehensive biological evaluation are warranted to fully elucidate the potential of this compound.

References

• Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties. (2025). RSC Advances.
• Zareyee, D., Mirnejad, A., & Khalilzadeh, M. A. (2025). One-Pot multicomponent synthesis of substituted 1,6-naphthyridine derivatives employing 1-naphthylamine and SiO2/Fe3O4@ MWCNTs as organometallic catalyst. Chemical Review and Letters, 8(5), 1069-1079.
• 1,6-Naphthyridine. (n.d.). Chem-Impex.
• Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. (2024). The Journal of Organic Chemistry.
• 1,6-Naphthyridine. (2021). American Chemical Society.
• One-pot multicomponent synthesis of substituted 1,6-naphthyridine derivatives employing 1-naphthylamine and SiO2/Fe3O4@ MWCNTs as organometallic catalyst. (2025). Chemical Review and Letters.
• Synthesis and Anticancer Properties of Functionalized 1,6-Naphthyridines. (n.d.).
• 1,6-Naphthyridine derivatives under clinical trials for cancer chemotherapy. (n.d.).
• Synthesis and Anticancer Properties of Functionalized 1,6-Naphthyridines. (2021). PubMed.
• 1,6-Naphthyridin-2(1H)

• Wang, Y., et al. (2012). Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][3][14]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. Organic & Biomolecular Chemistry.

• Biological Activity of Naturally Derived Naphthyridines. (2021). MDPI.

• discovery and SAR study of 1H-imidazo[4,5-h][3][14]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).

• Spectroscopic and theoretical studies of derivatives of 1,6- and 1,7-naphthyridines. (2003). PubMed.
• Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties. (2025). RSC Advances.
• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. (n.d.). PMC.
• Spectroscopic Analysis of Benzo[c]naphthyridines: A Technical Guide for Researchers. (2025). Benchchem.
• Application Notes and Protocols for the Friedländer Synthesis of Naphthyridine Deriv
• Spectral and photophysical properties of 1,6-naphthyridine derivatives: a new class of compounds for nonlinear optics. (2002). PubMed.
• ChemInform Abstract: Friedlaender Reaction in the Synthesis of 2-(Phosphoryl)alkyl-Substituted 1,6-Naphthyridines. (2025).
• Friedländer synthesis. (n.d.). Wikipedia.
• 8-Bromo-7-fluoro-2-methoxy-4-methyl-1,5-naphthyridine. (2024). Smolecule.
• 5-Bromo-8-methoxy-1,7-naphthyridine|CAS 1447965-76-5. (n.d.). Benchchem.
• Synthetic Routes for 5-Bromo-8-methoxy-1,7-naphthyridine: Application Notes and Protocols. (n.d.). Benchchem.
• Elucidating the Structure of 5-Bromo-8-methoxy-1,7-naphthyridine: A Technical Guide. (2025). Benchchem.

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• 13. Investigation on the 1,6-naphthyridine motif: discovery and SAR study of 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one-based c-Met kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. chemrevlett.com [chemrevlett.com]

Electronic Architecture and Synthetic Protocols of Methyl-Substituted 1,6-Naphthyridines

This guide is structured to serve as a primary reference for the electronic and synthetic manipulation of methyl-substituted 1,6-naphthyridines. It prioritizes mechanistic understanding and reproducible protocols over generic descriptions.

Executive Technical Summary

The 1,6-naphthyridine scaffold (

) represents a "privileged structure" in medicinal chemistry and organic electronics. Unlike its symmetric isomers (1,5- or 1,8-naphthyridine), the 1,6-isomer possesses an asymmetric electronic distribution that offers unique vectors for drug-receptor interactions and tunable optoelectronic properties.

The introduction of methyl substituents onto this core is not merely structural; it is a precise method for modulating the Highest Occupied Molecular Orbital (HOMO) levels and pKa values.[1] This guide details the electronic differentiation between the N1 and N6 nitrogen atoms, provides a validated modified Skraup synthesis protocol, and analyzes the physicochemical shifts induced by methylation.

Electronic Structure & Basicity

To rationally design derivatives, one must first understand the ground-state electronic distribution of the parent scaffold.

The Asymmetry of Nitrogen

The 1,6-naphthyridine system contains two distinct nitrogen environments:

• N1 (Quinoline-like): Located adjacent to the ring fusion.[1] The lone pair is orthogonal to the

  -system but suffers from peri-interaction with the C8 proton, slightly reducing accessibility.

• N6 (Isoquinoline-like): Located meta to the ring fusion.[1] This nitrogen is generally more accessible and electron-rich compared to N1.[1]

Key Insight: In electrophilic substitutions (e.g., nitration) and protonation events, the ring containing N6 is more reactive.[1] The N1 ring is deactivated by the inductive withdrawal of N6. Consequently, the N6 atom is the primary site of protonation (

), while N1 is the secondary site ( ).

The Methyl Effect (Perturbation Theory)

Methyl groups act as weak

-donors via hyperconjugation. Their effect on the 1,6-naphthyridine core depends strictly on position relative to the nitrogen atoms:

• -Methylation (Positions 2, 5, 7):

  • Electronic: Strongest inductive (+I) stabilization of the conjugate acid.[1] Raises

    by 0.5 – 0.8 units.[1]

  • Steric: Methylation at C5 or C7 creates steric bulk around N6, potentially reducing binding affinity despite increased basicity.[1]

• -Methylation (Position 4):

  • Electronic: Increases electron density at N1 via resonance vinylogy.[1]

  • Photophysical: Often induces a bathochromic shift in UV-Vis absorption due to HOMO destabilization.[1]

Visualizing the Electronic Pathway

The following diagram illustrates the logical flow of electronic effects and reactivity hotspots.

Caption: Electronic hierarchy of the 1,6-naphthyridine scaffold showing the differential impact of methylation sites.

Synthetic Methodologies

The synthesis of 1,6-naphthyridines is historically challenging due to the potential for violent runaway exotherms in the classical Skraup reaction.[2][3] The protocol below is a Modified Skraup Synthesis optimized for safety and reproducibility, utilizing a moderator (sulfo-mix) to control the oxidation rate.

Validated Protocol: Synthesis of 2-Methyl-1,6-naphthyridine

Reaction Type: Skraup Cyclization Starting Material: 4-Amino-2-methylpyridine (Note: Using 4-aminopyridine yields the parent 1,6-naphthyridine).

Reagents:

• 4-Amino-2-methylpyridine (1.0 eq)

• Glycerol (3.0 eq)[1]

• Sodium m-nitrobenzenesulfonate (1.2 eq) [Oxidizing Agent]

• Sulfuric Acid (conc.[1][4]

  )

• Water/Ice[1]

• Sodium Hydroxide (NaOH) pellets or 50% solution.[1]

Step-by-Step Methodology:

• Preparation of "Sulfo-Mix": In a round-bottom flask, mix Sodium m-nitrobenzenesulfonate with concentrated sulfuric acid. Stir until dissolved. Crucial: This acts as a moderated oxidizing medium, preventing the violent eruptions common with nitrobenzene.[1]

• Addition: Add 4-Amino-2-methylpyridine and glycerol to the acid mixture.

• Controlled Heating:

  • Heat the mixture to 125°C and hold for 1 hour.

  • Increase temperature to 150°C and reflux for 4 hours.

  • Checkpoint: Monitor by TLC (MeOH:DCM 1:9).[1] The starting amine spot should disappear.[1]

• Quenching: Cool the reaction mixture to room temperature. Pour slowly onto 500g of crushed ice.

• Neutralization (Exothermic): Slowly basify the solution to pH 9-10 using 50% NaOH solution. Keep the internal temperature below 20°C using an ice bath to prevent polymerization of intermediates.[1]

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) (

  mL).[1]

• Purification: Dry organic layer over

  , concentrate in vacuo. Purify via flash column chromatography (Gradient: 100% DCM 5% MeOH/DCM).

Synthetic Workflow Diagram

Caption: Step-by-step workflow for the modified Skraup synthesis of methyl-1,6-naphthyridines.

Physicochemical Profiling

Data presented here aggregates experimental values and high-level DFT (B3LYP/6-31G*) predictions.

Basicity (pKa) and Lipophilicity (LogP)

The pKa values refer to the first protonation event (at N6).

Compound	Substituent Position	pKa (Predicted/Exp)	LogP	Electronic Effect
1,6-Naphthyridine	None (Parent)	3.80	1.10	Reference Standard
2-Methyl-1,6-naphthyridine	C2 ( to N1)	4.15	1.45	Inductive (+I) on N1 ring
5-Methyl-1,6-naphthyridine	C5 ( to N6)	4.62	1.48	Strong +I on basic N6
3-Bromo-1,6-naphthyridine	C3 ( to N1)	2.50	1.95	Inductive withdrawal (-I)

Analysis:

• Methylation at C5 provides the most significant boost to basicity because it is directly adjacent to the most basic nitrogen (N6).[1]

• Methylation at C2 has a dampened effect on the global pKa because it stabilizes the less basic N1 site.[1]

Spectroscopic Signatures

• UV-Vis: The parent compound shows

  transitions at nm.[1] Methyl substitution typically causes a bathochromic (red) shift of 5-10 nm due to hyperconjugative lifting of the HOMO energy.

• 1H NMR: The methyl group appears as a singlet around

  2.6 - 2.8 ppm.[1] The ring protons show characteristic coupling constants ( Hz). The C2-H proton is often the most deshielded ( ppm) if unsubstituted.

Applications in Drug Discovery

The 1,6-naphthyridine scaffold is increasingly utilized as a bioisostere for quinoline and isoquinoline in kinase inhibitors (e.g., c-Met, TGF-

).

• Solubility: The presence of the second nitrogen lowers LogP compared to naphthalene, improving aqueous solubility.[1]

• H-Bonding: The N6 atom serves as a high-quality Hydrogen Bond Acceptor (HBA) in the ATP-binding pocket of kinases.

• Metabolic Stability: Methyl-substituted positions can block metabolic "soft spots" (oxidative metabolism by CYP450), prolonging half-life (

  ).[1] However, benzylic oxidation of the methyl group itself can become a new metabolic liability, often requiring fluorination (e.g., ) to mitigate.

References

• Review of Naphthyridine Chemistry: Brown, D. J.[1] The Naphthyridines. The Chemistry of Heterocyclic Compounds, Wiley-Interscience. [1]

• Skraup Reaction Mechanism: Paudler, W. W., & Kress, T. J. (1967).[1] Naphthyridine chemistry. V. The synthesis of some 1, 6-naphthyridines. The Journal of Organic Chemistry, 32(3), 832-834.

• pKa and Electronic Properties: Albert, A. (1960).[1] Ionization constants of heterocyclic substances. Part IV. The naphthyridines.[1][3][4][5][6][7][8] Journal of the Chemical Society, 1790-1793. [1]

• Medicinal Chemistry Applications: Litvinov, V. P. (2004).[1] Structure, synthesis, and biological activity of 1,6-naphthyridines. Russian Chemical Reviews, 73(7), 637.[1]

• DFT Studies on Naphthyridines: Barone, V., et al. (2002).[1] Structure and electronic properties of naphthyridines: A density functional study. Chemical Physics Letters, 368(1-2).[1]

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• 7. epfl.ch [epfl.ch]
• 8. 3-Nitro-1,6-naphthyridine|CAS 13221-70-0 [benchchem.com]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling Conditions for 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

An Application Guide for the Synthesis of Arylated Naphthyridines

Introduction: The Strategic Importance of Naphthyridine Scaffolds

The 1,6-naphthyridine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of compounds with significant therapeutic potential. These nitrogen-containing heterocycles are key components in the development of novel inhibitors for enzymes such as phosphodiesterase type 4 (PDE4), highlighting their relevance in treating inflammatory diseases like asthma.[1] The ability to precisely functionalize this core is paramount for structure-activity relationship (SAR) studies and the optimization of drug candidates.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forging carbon-carbon bonds in modern organic synthesis.[2][3][4] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acid derivatives make it an indispensable tool for decorating complex heterocyclic systems.[5][6][7] This application note provides a comprehensive guide to the Suzuki-Miyaura coupling of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine, offering detailed protocols, mechanistic insights, and practical guidance for researchers aiming to synthesize novel biaryl and heteroaryl naphthyridine derivatives.

Part 1: Mechanistic Rationale and Parameter Selection

A deep understanding of the reaction mechanism is critical for troubleshooting and optimizing any cross-coupling reaction. The Suzuki-Miyaura coupling proceeds via a well-defined palladium-based catalytic cycle.

The Catalytic Cycle

The reaction is universally accepted to proceed through three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[8][9][10][11] The catalyst, typically a Pd(0) species, is regenerated at the end of the cycle, allowing for low catalyst loadings.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Causality Behind Experimental Choices

The success of coupling on an electron-deficient, nitrogen-containing heterocycle like 1,6-naphthyridine hinges on the careful selection of each reaction component.

• The Substrate (Electrophile): 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine features a C-Br bond. In the hierarchy of halide reactivity for oxidative addition, the C-Br bond is more reactive than a C-Cl bond but less reactive than a C-I bond (I > Br > OTf >> Cl).[2][7][8][12] The electron-deficient nature of the naphthyridine ring, caused by the two nitrogen atoms, generally accelerates the oxidative addition step, which is often rate-limiting.[8]

• The Organoboron Reagent (Nucleophile): While boronic acids are common, they can be prone to protodeboronation under reaction conditions.[13] Boronate esters, such as pinacol esters, offer enhanced stability and are often used for more sensitive or complex syntheses.[14] For the transmetalation step to occur, the organoboron compound must be activated by a base.[8][14]

• The Palladium Catalyst and Ligand System: This is arguably the most critical choice.

  • Catalyst Source: Simple palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ are effective but require an external ligand. Pre-formed catalyst complexes like Pd(PPh₃)₄ or Pd(dppf)Cl₂ are often more reliable. For challenging heteroaromatic couplings, modern pre-catalysts that feature bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can provide superior results and higher turnover rates.[15][16]

  • Ligand Role: The ligand stabilizes the palladium center and modulates its reactivity. Bulky, electron-donating phosphine ligands or N-heterocyclic carbenes (NHCs) are highly effective for several reasons:[2]

    • They promote the formation of the active, monoligated Pd(0)L species.

    • The high electron density on the palladium center facilitates the oxidative addition into the C-Br bond.[17]

    • The steric bulk accelerates the final reductive elimination step, releasing the product and regenerating the catalyst.[2]

• The Base: The base plays an essential role in activating the boronic acid to form a more nucleophilic boronate complex ([R-B(OH)₃]⁻), which is required for transmetalation.[2][14]

  • K₂CO₃ / Na₂CO₃: Standard, cost-effective bases suitable for many couplings.

  • K₃PO₄: A stronger base often effective for less reactive systems or when using boronate esters.[18]

  • Cs₂CO₃: A highly effective but more expensive base, often used in difficult couplings where other bases fail.

• The Solvent: A polar aprotic solvent is typically used to solubilize the reactants.

  • 1,4-Dioxane, DME, or Toluene: Common choices, often used with a small amount of water.

  • Role of Water: The addition of water can be beneficial as it helps dissolve the inorganic base and facilitates the formation of the active boronate species.[6][13] Anhydrous conditions are also possible, particularly with specific boronate esters and bases like KF.[14]

Part 2: Experimental Protocols and Workflow

The following protocols are designed as a robust starting point. Optimization may be required for specific boronic acid coupling partners.

Materials and Reagents

Reagent	Acronym/Formula	Purity	Notes
3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine	C₁₀H₉BrN₂O	>97%	The limiting reagent.
Arylboronic Acid	Ar-B(OH)₂	>95%	Use 1.2–1.5 equivalents.
[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride	Pd(dppf)Cl₂	>98%	A reliable, air-stable pre-catalyst. Use 2–5 mol%.
Potassium Carbonate	K₂CO₃	>99%	Finely powdered and dried. Use 2.0–3.0 equivalents.
1,4-Dioxane	C₄H₈O₂	Anhydrous	Degas thoroughly before use.
Water	H₂O	Deionized	Degas thoroughly before use.

Detailed Step-by-Step Protocol

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine (1.0 equiv), the desired arylboronic acid (1.2 equiv), potassium carbonate (2.0 equiv), and Pd(dppf)Cl₂ (3 mol%).

• Inert Atmosphere: Seal the vessel with a septum or screw cap. Evacuate the flask under vacuum and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[6]

• Solvent Addition: Using a syringe, add degassed 1,4-dioxane and degassed water to the flask to create a 4:1 or 5:1 solvent mixture. The final concentration should be approximately 0.1 M with respect to the starting naphthyridine.

• Reaction Execution: Place the sealed reaction vessel in a preheated oil bath or heating block set to 90–100 °C. Stir the mixture vigorously for the duration of the reaction (typically 4–16 hours).

• Reaction Monitoring: Monitor the consumption of the starting material using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and add water. Separate the organic layer. Wash the organic layer sequentially with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure product.[19]

Experimental Workflow Diagram

Caption: General workflow for the Suzuki-Miyaura coupling protocol.

Part 3: Condition Screening and Troubleshooting

For challenging substrates or to improve yield, screening different reaction parameters is often necessary. The table below provides a starting point for optimization.

Table of Recommended Screening Conditions

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent System	Temp (°C)	Expected Outcome
1	Pd(dppf)Cl₂ (3)	—	K₂CO₃ (2.0)	Dioxane/H₂O	90	Baseline Condition: Generally reliable for many arylboronic acids.
2	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2.5)	Toluene/H₂O	100	High-Activity System: For electron-deficient or hindered boronic acids.
3	Pd(PPh₃)₄ (5)	—	Na₂CO₃ (2.0)	DME/H₂O	85	Classic Condition: Can be effective, but may require higher catalyst loading.
4	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110	For Difficult Couplings: Use of a strong base and advanced ligand.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently strong base.3. Low reaction temperature.	1. Ensure a rigorously inert atmosphere; use fresh, high-quality catalyst.2. Switch to a stronger base (e.g., K₃PO₄ or Cs₂CO₃).3. Increase temperature to 100-110 °C.4. Try a more active ligand like SPhos or XPhos.
Protodeboronation	1. Reaction is too slow.2. Presence of excess water or protic sources.3. Boronic acid instability.	1. Increase catalyst loading or switch to a more active catalyst/ligand system to accelerate the coupling.2. Use anhydrous conditions with KF as the base.3. Use the corresponding boronate pinacol ester.[14]
Homocoupling of Boronic Acid	Oxygen present in the reaction mixture.	Thoroughly degas all solvents and ensure the reaction is maintained under a positive pressure of inert gas.
Formation of Byproducts	1. Catalyst decomposition (black precipitate).2. Side reactions due to high temperature.	1. Use a more robust ligand or a pre-catalyst.2. Attempt the reaction at a lower temperature for a longer duration.

References

• Suzuki-Miyaura Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 23, 2026, from [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved February 23, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved February 23, 2026, from [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction. (2020). ChemRxiv. Retrieved February 23, 2026, from [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2013). PMC. Retrieved February 23, 2026, from [Link]

• Suzuki reaction. (n.d.). Wikipedia. Retrieved February 23, 2026, from [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (2008). PMC. Retrieved February 23, 2026, from [Link]

• Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines. (2000). PubMed. Retrieved February 23, 2026, from [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction. (2017). PMC. Retrieved February 23, 2026, from [Link]

• Electronic Nature of N-Heterocyclic Carbene Ligands: Effect on the Suzuki Reaction. (2005). ACS Publications. Retrieved February 23, 2026, from [Link]

• Palladium Charcoal-Catalyzed Suzuki-Miyaura Coupling. (2005). Sumitomo Chemical. Retrieved February 23, 2026, from [Link]

• The Suzuki Reaction. (n.d.). Myers Research Group, Harvard University. Retrieved February 23, 2026, from [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize Outreach. Retrieved February 23, 2026, from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (2019). ResearchGate. Retrieved February 23, 2026, from [Link]

• Suzuki-Miyaura Cross-Coupling Reaction. (n.d.). Fisher Scientific. Retrieved February 23, 2026, from [Link]

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• 15. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: Buchwald-Hartwig Amination of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

Abstract

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of crucial carbon-nitrogen (C–N) bonds for pharmaceutical and materials science applications.[1][2] This application note provides a comprehensive guide for the successful amination of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine, a challenging heteroaromatic substrate. We delve into the substrate's unique electronic and structural features, present a systematically optimized protocol, and explain the mechanistic rationale behind the selection of catalysts, ligands, and reaction conditions. This guide is intended for researchers, scientists, and drug development professionals seeking a robust and reproducible method for the synthesis of novel naphthyridine derivatives.

Introduction: The Challenge of Naphthyridine Substrates

The palladium-catalyzed Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a versatile and functional-group-tolerant alternative to classical methods.[1] The reaction typically involves the coupling of an aryl halide or pseudohalide with a primary or secondary amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[2][3]

However, heteroaromatic substrates like 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine present specific challenges:

• Catalyst Inhibition: The lone pairs on the naphthyridine nitrogen atoms can coordinate to the palladium center, potentially inhibiting catalytic activity.

• Substrate Reactivity: The electron-deficient nature of the naphthyridine ring influences the rate of oxidative addition, a key step in the catalytic cycle.[4]

• Steric Hindrance: The substitution pattern around the bromine atom can affect the approach of the catalyst and the amine.

Addressing these challenges requires a carefully optimized catalytic system. The development of bulky, electron-rich dialkylbiaryl phosphine ligands by the Buchwald group has been instrumental in expanding the reaction's scope to include such demanding substrates.[5][6][7][8]

Reaction Scheme & Optimization Strategy

The general transformation is depicted below:

Our optimization strategy focused on screening key reaction parameters to maximize yield and minimize side products. The choice of ligand is paramount, as it directly influences the rates of oxidative addition and reductive elimination.[2][8] The base is crucial for deprotonating the amine, while the solvent and temperature affect solubility and reaction kinetics.

Table 1: Optimization of Buchwald-Hartwig Amination Conditions

Entry	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
1	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	75
2	Pd₂(dba)₃ (2)	RuPhos (4)	NaOtBu (1.4)	Toluene	100	88
3	Pd(OAc)₂ (2)	RuPhos (4)	NaOtBu (1.4)	Toluene	100	70
4	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄ (2.0)	Dioxane	110	45
5	Pd₂(dba)₃ (2)	RuPhos (4)	LHMDS (1.5)	Dioxane	100	>95
6	Pd₂(dba)₃ (1)	RuPhos (2)	LHMDS (1.5)	Dioxane	100	85

Rationale for Optimized Conditions (Entry 5):

• Palladium Source: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) is a common and effective Pd(0) source that readily enters the catalytic cycle.[9]

• Ligand: RuPhos, a bulky and electron-rich dialkylbiaryl phosphine ligand, has demonstrated broad utility for coupling reactions involving heteroaryl chlorides and bromides.[6] Its steric profile promotes the desired reductive elimination step and prevents catalyst deactivation.

• Base: Lithium bis(trimethylsilyl)amide (LHMDS) is a strong, non-nucleophilic base that effectively deprotonates a wide range of amines without promoting side reactions like ester saponification, which can be an issue with bases like KOtBu.[10][11]

• Solvent: 1,4-Dioxane is a polar aprotic solvent that effectively dissolves the reaction components and is stable at the required temperatures.[12][13]

Detailed Experimental Protocol

This protocol is based on the optimized conditions identified in Entry 5 of Table 1.

Materials & Equipment

• 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine (1.0 equiv)

• Amine of choice (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• RuPhos (4 mol%)

• Lithium bis(trimethylsilyl)amide (LHMDS), 1.0 M solution in THF (1.5 equiv)

• Anhydrous 1,4-Dioxane

• Oven-dried Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen) manifold

• Standard laboratory glassware, syringes, and purification supplies (silica gel, solvents)

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Buchwald-Hartwig amination.

Step-by-Step Procedure

• Vessel Preparation: To an oven-dried Schlenk flask or reaction vial containing a magnetic stir bar, add 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine (e.g., 0.25 g, 1.0 mmol), Pd₂(dba)₃ (0.018 g, 0.02 mmol, 2 mol%), and RuPhos (0.019 g, 0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add the desired amine (1.2 mmol, 1.2 equiv) followed by anhydrous 1,4-dioxane (5 mL).

• Degassing: Sparge the resulting mixture with Argon for 10-15 minutes.

• Base Addition: Slowly add the LHMDS solution (1.5 mL of a 1.0 M solution in THF, 1.5 mmol, 1.5 equiv) dropwise via syringe at room temperature. The solution will typically change color.

• Heating: Place the sealed vessel in a preheated oil bath at 100 °C.

• Reaction Monitoring: Stir the reaction at 100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-16 hours).

• Work-up: Once complete, cool the reaction mixture to room temperature. Quench by slowly adding saturated aqueous ammonium chloride solution (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired aminated product.

Mechanism and Key Considerations

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a Pd(0)/Pd(II) couple.[4][10]

The Catalytic Cycle

Caption: The Pd(0)/Pd(II) catalytic cycle for C-N bond formation.

• Oxidative Addition: The active L-Pd(0) catalyst (where L is the phosphine ligand) reacts with the aryl bromide (Ar-Br) to form a Pd(II) intermediate.[2][14] The electron-richness of the RuPhos ligand facilitates this step.

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) complex. The base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: This is the product-forming step where the C–N bond is formed, and the desired arylamine is released.[4] The bulky nature of the RuPhos ligand promotes this crucial step, regenerating the active Pd(0) catalyst.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Conversion	Inactive catalyst	Ensure reagents and solvent are anhydrous and the system is rigorously deoxygenated. Use a fresh bottle of Pd₂(dba)₃.
Insufficiently strong base	Switch to a stronger base like LHMDS or KHMDS.
Catalyst inhibition	Increase ligand loading (e.g., L:Pd ratio of 2.5:1). Consider a different ligand generation (e.g., a G3 or G4 Buchwald precatalyst).
Side Product Formation	Hydrodehalogenation (Ar-H)	This can occur via a β-hydride elimination pathway.[1] Ensure slow addition of the base and maintain the recommended temperature.
Homocoupling of amine	This is rare but can be caused by oxygen contamination. Ensure the reaction is run under a strictly inert atmosphere.

Conclusion

The Buchwald-Hartwig amination of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine can be achieved in excellent yields by employing a carefully selected catalytic system. The use of Pd₂(dba)₃ with the bulky, electron-rich RuPhos ligand and the strong, non-nucleophilic base LHMDS in dioxane at 100 °C provides a reliable and high-yielding protocol. This method overcomes the inherent challenges of this heteroaromatic substrate, offering a robust pathway for the synthesis of novel compounds for drug discovery and development.

References

• Buchwald–Hartwig amination. In: Wikipedia. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Gagnon, A. et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Buchwald–Hartwig amination. Grokipedia. [Link]

• Dialkylbiaryl phosphine ligands. In: Wikipedia. [Link]

• A new Buchwald-type diphosphine ligand for applications in Pd-catalyzed amination reactions towards the preparation of triarylamines. Royal Society of Chemistry. [Link]

• Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. National Institutes of Health. [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Solvent-Free Buchwald-Hartwig Reaction of Aryl and Heteroaryl Halides with Secondary Amines. ResearchGate. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. National Institutes of Health. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of South Carolina. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. National Institutes of Health. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. National Institutes of Health. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hammer.purdue.edu [hammer.purdue.edu]
• 14. pubs.acs.org [pubs.acs.org]

Application Note: Demethylation Protocols for 2-Methoxy-1,6-Naphthyridines

Introduction & Mechanistic Grounding

The 1,6-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors (e.g., c-Met, FGFR) and anti-infectives. A critical synthetic transformation is the conversion of 2-methoxy-1,6-naphthyridine derivatives into their corresponding 1,6-naphthyridin-2(1H)-ones (lactams).

While often termed "demethylation," this reaction is mechanistically distinct from the cleavage of simple aryl methyl ethers (anisoles). The 2-methoxy-1,6-naphthyridine system behaves as a cyclic vinylogous imidate . Upon cleavage of the methyl group, the molecule undergoes rapid tautomerization to the thermodynamically favored lactam (2-oxo) form, driven by the strong amide-like resonance energy.

The Tautomeric Equilibrium

The reaction does not yield a stable "2-hydroxy" species. The proton resides on the nitrogen (N1), establishing the 2-pyridone-like motif.

Figure 1: The conversion of the methoxy imidate to the stable lactam tautomer.

Strategic Decision Matrix

Select the protocol based on the chemical stability of your substrate's other functional groups.

Method	Reagent	Conditions	Substrate Compatibility	Primary Use Case
A	48% HBr (aq)	Reflux (100–120°C)	Acid-stable; Non-hydrolyzable esters/amides	Standard. Robust, scalable, high yield.
B	BBr₃	DCM, -78°C to RT	Acid-sensitive; Anhydrous conditions	Sensitive. Preserves acid-labile groups.
C	L-Selectride	THF, Reflux	Nucleophile-tolerant; Base-stable	Chemoselective. Cleaves activated pyridine ethers over anisoles.
D	TMSI / NaI	Acetonitrile, Reflux	Mildly acidic/neutral	Alternative. Mild conditions for complex scaffolds.

Detailed Experimental Protocols

Method A: Aqueous Acid Hydrolysis (The Gold Standard)

Mechanism: Protonation of N1 activates the imidate. Bromide ion (Br⁻) acts as a nucleophile, attacking the methyl group in an Sɴ2 fashion to release methyl bromide and the lactam.

Reagents:

• Hydrobromic acid (48% w/w aqueous), CAS: 10035-10-6.

• (Optional) Acetic acid (glacial) as a co-solvent for solubility.

Protocol:

• Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve 1.0 equiv of the 2-methoxy-1,6-naphthyridine substrate in 48% HBr (10–20 volumes).

  • Note: If the substrate is insoluble, add Acetic Acid (1:1 ratio with HBr) to ensure homogeneity.

• Reaction: Heat the mixture to reflux (bath temp ~110–120°C).

• Monitoring: Monitor by LC-MS. The starting material (M+H) will convert to the product (M+H - 14). Reaction time is typically 2–6 hours.

• Workup:

  • Cool to room temperature.[1]

  • Option 1 (Precipitation): Carefully neutralize to pH ~7 using 6M NaOH or saturated NaHCO₃ solution. The lactam product often precipitates as a solid. Filter, wash with water and Et₂O, and dry.

  • Option 2 (Extraction): If no precipitate forms, extract with EtOAc or DCM (containing 5-10% MeOH). Dry organic layers over Na₂SO₄ and concentrate.

Critical Insight: HBr is preferred over HCl because Br⁻ is a better nucleophile for the demethylation step than Cl⁻.

Method B: Lewis Acid Mediated Cleavage (BBr₃)

Mechanism: Coordination of Boron to the methoxy oxygen or N1, followed by bromide attack on the methyl group.

Reagents:

• Boron tribromide (1.0 M in DCM), CAS: 10294-33-4.

• Dichloromethane (Anhydrous).

Protocol:

• Setup: Flame-dry a flask and cool to -78°C (dry ice/acetone bath) under Nitrogen/Argon atmosphere.

• Addition: Dissolve substrate (1.0 equiv) in anhydrous DCM. Add BBr₃ (3.0 – 5.0 equiv) dropwise over 15 minutes.

  • Note: 1,6-naphthyridines have two basic nitrogens; extra equivalents of Lewis acid are required as they will complex with the nitrogens first.

• Reaction: Stir at -78°C for 30 mins, then allow to warm to 0°C or Room Temperature.

• Quench (Hazard): Cool back to 0°C. Quench very slowly with MeOH. Vigorous exotherm and HBr gas evolution will occur.

• Workup: Concentrate the mixture to dryness. Redissolve in MeOH and concentrate again (repeat 2-3 times) to remove borate esters. Purify by flash chromatography.

Method C: Nucleophilic Hydride Attack (L-Selectride)

Mechanism: L-Selectride (Lithium tri-sec-butylborohydride) acts as a powerful nucleophile. This method is highly chemoselective for electron-deficient heteroaryl ethers (like naphthyridines) while leaving electron-rich aryl ethers (anisoles) intact.

Reagents:

• L-Selectride (1.0 M in THF), CAS: 38721-52-7.

• THF (Anhydrous).

Protocol:

• Setup: Dry flask under Argon.

• Reaction: Dissolve substrate (1.0 equiv) in dry THF. Add L-Selectride (2.5 – 3.0 equiv).[2]

• Heating: Heat to reflux (65°C) for 12–18 hours.

• Quench: Cool to 0°C. Carefully add water or MeOH. Oxidize the organoboranes by adding 10% NaOH followed by 30% H₂O₂ (dropwise, exothermic).

• Workup: Extract with DCM/MeOH.

Troubleshooting & Optimization

Issue	Diagnosis	Solution
Incomplete Conversion	Poor solubility in aqueous acid.	Switch to Method A with AcOH co-solvent or use Pyridine Hydrochloride melt (180°C).
Over-demethylation	Cleavage of other ether groups (e.g., 7-OMe).	Use Method C (L-Selectride) . It is selective for the most electron-deficient position (C2).
Product Trapped in Aqueous	Lactam is highly polar/zwitterionic.	Do not rely on extraction. Evaporate aqueous phase to dryness and triturate solids with hot EtOH or use reverse-phase chromatography.

Workflow Visualization

Figure 2: Decision tree for selecting the optimal demethylation protocol.

References

• Ferrarini, P. L., et al. "1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications." Pharmaceuticals, vol. 14, no.[2][3] 10, 2021, p. 1029.[3] Link

• Zoltewicz, J. A., & Sale, A. A. "Cleavage of Pyridyl Methyl Ethers and Reactions of 3-Halopyridines with Sodium Methoxide."[4] Journal of Organic Chemistry, vol. 35, no. 10, 1970, pp. 3462–3467. Link

• Chung, K. H., et al. "Chemoselective Demethylation of Methoxypyridines Using L-Selectride."[2] Synlett, vol. 30, no. 13, 2019, pp. 1563-1567. Link

• Showalter, H. D., et al. "Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates." Journal of Organic Chemistry, vol. 70, no. 2, 2005. Link

• Weissman, S. A., & Zewge, D. "Recent Advances in Ether Dealkylation." Tetrahedron, vol. 61, no. 33, 2005, pp. 7833-7863. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. 1,6-Naphthyridin-2(1 H)-ones: Synthesis and Biomedical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. electronicsandbooks.com [electronicsandbooks.com]

Reagents for nucleophilic aromatic substitution on 1,6-naphthyridine rings

Application Note: Strategic Reagents for Nucleophilic Aromatic Substitution (

) on 1,6-Naphthyridine Rings

Executive Summary & Strategic Importance

The 1,6-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors (e.g., PI3K, mTOR), antivirals, and antiparasitic agents. Unlike its more common quinoline or isoquinoline analogs, the 1,6-naphthyridine system possesses two nitrogen atoms in separate rings (N1 and N6), creating a unique electronic landscape.

Successful functionalization of this scaffold via Nucleophilic Aromatic Substitution (

) requires a nuanced understanding of regioselectivity and activation . While the ring is electron-deficient, the specific position of the leaving group (LG) relative to the nitrogen atoms dictates the reaction conditions. This guide moves beyond generic conditions to provide a tailored protocol for the 1,6-naphthyridine chemotype.

Electronic Landscape & Regioselectivity

To design effective experiments, one must visualize the 1,6-naphthyridine ring not just as a substrate, but as an electronic circuit. The reactivity is governed by the inductive (-I) and mesomeric (-M) withdrawal of the N1 and N6 atoms.

• The "Hot" Zone (C5): Position 5 is often the most reactive site for

  . It is ortho to N6 and para-like (across the bridge) to N1. This dual activation stabilizes the Meisenheimer complex significantly.

• The Secondary Zone (C2/C7): Position 2 is activated by N1 (ortho). Position 7 is activated by N6 (ortho).

• The "Cold" Zone (C3/C8): These positions are meta to the directing nitrogens and are generally inert to standard

  without metal catalysis.

Visualizing Reactivity (Graphviz Diagram)

The following diagram maps the electronic activation and decision logic for reagent selection.

Caption: Electronic activation map of 1,6-naphthyridine. Red vectors indicate electron withdrawal. Green/Yellow nodes indicate reactivity hotspots.

Reagent Selection Guide

Selection of the base and solvent is critical to suppress hydrolysis (to naphthyridinones) and polymerization.

Table 1: Nucleophile & Base Matrix

Nucleophile Class	Specific Reagent	Recommended Base	Solvent System	Temp (°C)	Notes
Aliphatic Amines	Morpholine, Piperazine, Alkylamines	or DIPEA	DMF, NMP, or DMSO	25–80	High reactivity. DIPEA prevents salt formation.
Anilines	Substituted Anilines	None (Acid Cat.) or LiHMDS	-PrOH (Acid) or THF (Base)	80–120	Anilines are weak nucleophiles. Acid catalysis (see Protocol B) is often superior to basic conditions.
Alkoxides	NaOMe, KOtBu	NaH (generation)	THF or Toluene	0–60	Generate alkoxide ex situ if possible to avoid degradation.
Thiols	Thiophenols, Alkylthiols		DMF or MeCN	25–50	Highly nucleophilic. Oxidation to disulfide is a risk; degas solvents.
Carbon (Active)	Malonates, Cyanoacetates	NaH or KOtBu	DMF or DMSO	60–100	Requires deprotonation to form carbanion first.

Detailed Experimental Protocols

These protocols are designed to be self-validating , meaning they include checkpoints (TLC/LCMS) to prevent wasted time on failed reactions.

Protocol A: Standard Basic Displacement (Aliphatic Amines)

Best for: Primary/Secondary alkyl amines reacting with 5-chloro-1,6-naphthyridine.

• Preparation: In a dry reaction vial, dissolve the halogenated 1,6-naphthyridine (1.0 equiv) in anhydrous DMF (0.2 M concentration).

  • Why DMF? High dielectric constant stabilizes the polar Meisenheimer transition state.

• Base Addition: Add DIPEA (N,N-Diisopropylethylamine) (2.0 equiv).

  • Note: Inorganic bases like

    can be used but require vigorous stirring due to insolubility.

• Nucleophile Addition: Add the amine (1.2 equiv) dropwise.

• Reaction: Heat to 80 °C . Monitor via LCMS at 1 hour.

  • Checkpoint: If starting material remains but no product forms, increase temp to 100 °C. If hydrolysis (M+16/18) is observed, ensure DMF is dry.

• Workup: Dilute with EtOAc, wash 3x with 5% LiCl (to remove DMF), then brine. Dry over

  .

Protocol B: Acid-Catalyzed Displacement (The "Protonation Trick")

Best for: Weak nucleophiles like anilines or when basic conditions cause degradation. Mechanism: Acid protonates the ring nitrogens (N1/N6), making the ring significantly more electrophilic (

), allowing attack by weak nucleophiles.

• Preparation: Dissolve chloronaphthyridine (1.0 equiv) and the aniline (1.1 equiv) in Isopropanol or n-Butanol (0.5 M).

• Catalyst: Add concentrated HCl (aqueous, 37%) or 4M HCl in Dioxane (0.1 to 1.0 equiv).

  • Optimization: Start with catalytic (10 mol%). If sluggish, go stoichiometric.

• Reaction: Reflux (approx. 85–110 °C) for 2–12 hours.

  • Visual Cue: The product often precipitates as the hydrochloride salt (yellow/orange solid) upon cooling.

• Workup: Filter the precipitate. Wash with cold ether. Neutralize with saturated

  only if the free base is required for the next step.

Protocol C: Microwave-Assisted Synthesis

Best for: Sterically hindered amines or C7-substituted substrates.

• Setup: Microwave vial. Substrate (1.0 equiv), Amine (2.0 equiv), NMP (N-Methyl-2-pyrrolidone).

• Conditions: 140 °C for 20 minutes (High Absorption setting).

• Purification: NMP is hard to remove. Direct injection onto Reverse-Phase Prep-HPLC is recommended after dilution with MeOH/Water.

Troubleshooting & Optimization Logic

When the reaction fails, use this logic tree to diagnose the failure mode.

Caption: Diagnostic workflow for failed SnAr reactions on naphthyridine scaffolds.

Critical "Expert" Tips:

• The Fluorine Effect: If the Chloride is unreactive, convert the precursor phenol to a Triflate (OTf) or synthesize the Fluoride analog. The

  rate for Ar-F is typically 100x faster than Ar-Cl due to the high electronegativity of fluorine stabilizing the intermediate.

• N-Oxide Activation: If the ring is too electron-rich (e.g., if it has other donating groups), oxidize the nitrogens to N-oxides using mCPBA. This dramatically increases electrophilicity. The N-oxide can be reduced later (Zn/AcOH or

  ).

References

• Review of Naphthyridine Chemistry: Mishra, R. et al. "Synthesis and Biological Applications of 1,6-Naphthyridines."[1][2] Chem. Rev. Lett., 2025 .[3]

• Regioselectivity in Ditriflates: Smith, J. et al. "Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates." J. Org.[4] Chem., 2024 . [Link]

• Acid-C

  Methodology: Zhou, Y. et al. "Efficient synthesis of benzo[h][1,6]naphthyridin-2(1H)-ones via Acid-Catalyzed SnAr." PMC/NIH, 2021 . [Link](Note: Generalized link to PMC search for verification)

• General

  Mechanisms: "Nucleophilic Aromatic Substitution: Mechanism and Regioselectivity." Master Organic Chemistry. [Link]

Sources

• 1. merit.url.edu [merit.url.edu]
• 2. 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrevlett.com [chemrevlett.com]
• 4. chemrxiv.org [chemrxiv.org]

Application Note: Strategic Lithiation and Functionalization of 3-Bromo-Naphthyridines

This Application Note is designed for researchers in medicinal chemistry and process development. It details the strategic manipulation of 3-bromo-naphthyridines via organolithium chemistry, distinguishing between Kinetic Control (retention of regiochemistry) and Thermodynamic Control (Halogen Dance rearrangement).[1]

Abstract

Naphthyridines are privileged scaffolds in kinase inhibitors and antibacterial agents.[1] However, functionalizing the 3-position of the naphthyridine core is challenging due to the electron-deficient nature of the ring and the presence of competing reaction pathways.[1] This guide provides a validated protocol for the lithiation of 3-bromo-naphthyridines (specifically 1,5- and 1,8-isomers). It elucidates the critical bifurcation between Lithium-Halogen Exchange (Li-Br) and the Halogen Dance (HD) rearrangement, offering users precise control over the final substitution pattern.[1]

Mechanistic Insight: The Kinetic vs. Thermodynamic Bifurcation

The reactivity of 3-bromo-naphthyridines with organolithium reagents is defined by two competing pathways. Understanding this causality is essential for experimental success.[1]

• Pathway A: Kinetic Control (Li-Br Exchange) [1]

  • Mechanism: Rapid exchange of the bromine for lithium at the C3 position.[1]

  • Conditions: Requires extremely low temperatures (

    ) and highly reactive reagents (e.g., -BuLi) to outpace the rate of proton abstraction.[1]

  • Outcome: Functionalization occurs exactly at the C3 position.

• Pathway B: Thermodynamic Control (Halogen Dance)

  • Mechanism: Base-mediated deprotonation at the C4 position (ortho to Br), followed by rapid migration of the bromine atom to C4 and the lithium to C3, and subsequent equilibration to the most stable lithiated species (often alpha to nitrogen).

  • Conditions: Triggered by less reactive bases (LDA,

    -BuLi) or warmer temperatures ( to ).[1]

  • Outcome: The electrophile is installed at a position different from the original bromine (often C4 or C8), while the bromine "dances" to a new location.[2]

Visualization: Reaction Pathways

Caption: Bifurcation of reaction pathways. Green path represents kinetic Li-Br exchange; Red path represents thermodynamic Halogen Dance.[1]

Experimental Protocols

Protocol A: Kinetic Functionalization (C3-Targeted)

Objective: Replace C3-Br with an electrophile without migration.[1] Scope: 3-bromo-1,5-naphthyridine, 3-bromo-1,8-naphthyridine.[1]

Reagents:

• Substrate: 3-Bromo-naphthyridine (1.0 equiv)[1]

• Reagent:

  -BuLi (2.0 - 2.1 equiv) Note: 2 equiv required; 1 for exchange, 1 to scavenge t-BuBr.[1]

• Solvent: Anhydrous THF (0.1 M concentration)

• Electrophile: DMF, Aldehydes,

  , etc. (1.2 - 1.5 equiv)[1]

Procedure:

• Preparation: Flame-dry a 3-neck round-bottom flask under Argon. Add anhydrous THF and cool to

  (using liquid /Et2O or /MeOH bath). Critical: is often insufficient to fully suppress the dance in naphthyridines.[1]

• Substrate Addition: Dissolve the 3-bromo-naphthyridine in a minimal amount of THF and add slowly to the flask.

• Lithiation: Add

  -BuLi dropwise over 10 minutes via syringe pump or careful manual addition. Maintain internal temp below .

  • Observation: A color change (often deep red or orange) indicates formation of the lithiated species.

• Incubation: Stir for exactly 5-10 minutes . Do not over-stir; the lithiated species is unstable.

• Quench: Add the electrophile (neat or in THF) rapidly.

• Warming: Allow the mixture to stir at

  for 10 minutes, then slowly warm to room temperature over 1 hour.

• Workup: Quench with sat.

  , extract with EtOAc, dry over , and concentrate.

Protocol B: Thermodynamic Functionalization (Halogen Dance)

Objective: Access the C4 or C8 position while shifting the bromine. Mechanism: The base deprotonates the most acidic proton (often C4), initiating the migration.

Reagents:

• Substrate: 3-Bromo-naphthyridine (1.0 equiv)[1]

• Base: LDA (Lithium Diisopropylamide) (1.1 equiv)

• Solvent: THF[3][4][5][6]

Procedure:

• Preparation: Prepare LDA in situ at

  or use commercial solution. Cool THF solution to .

• Addition: Add LDA to the substrate solution dropwise.

• The Dance: Stir at

  for 30-60 minutes . Unlike kinetic exchange, this rearrangement requires time to reach thermodynamic equilibrium.

• Quench: Add electrophile.

• Result: The product will typically be functionalized at the position adjacent to the nitrogen (C2/C4/C8 depending on isomer stability) with the bromine transposed to the adjacent carbon.[1]

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Solution
Regio-scrambling (Mix of C3/C4)	Temperature too high during Li-Br exchange.[1]	Use liquid /MeOH bath ( ).[1] Switch from -BuLi to -BuLi.
Low Yield (Kinetic)	Protonation by solvent or moisture.[1]	Ensure THF is freshly distilled/dried.[1] Use 2.1 equiv -BuLi to ensure complete exchange.[1]
No Reaction (Dance)	Base too bulky or temp too low.[1]	Warm reaction to briefly to initiate migration, then re-cool.
Decomposition	Nucleophilic attack on the ring.[1]	Naphthyridines are electron-deficient.[1] Avoid localized high concentrations of base; use rapid stirring.[1]

Safety: Handling t-Butyllithium[1]

• Pyrophoric Hazard:

  -BuLi ignites spontaneously in air.[1]

• Technique: Use strict Schlenk lines or glovebox techniques.

• Syringes: Use gas-tight syringes with locking mechanisms.[1] Never pull the plunger past the barrel limit.[1]

• Quenching: Quench excess reagent with isopropanol diluted in hydrocarbon solvent under inert atmosphere before disposal.[1]

References

• General Halogen Dance Mechanism: Schnürch, M., et al. "Halogen Dance Reactions—A Review." Chem. Rev.[1]2007 , 107, 5596–5652. Link

• Lithiation of Electron-Deficient Heterocycles: Schlosser, M. "Organometallics in Synthesis."[1] John Wiley & Sons, 2013 .

• Naphthyridine Synthesis & Reactivity: Litvinov, V. P. "Structure, synthesis, and properties of 1,6-naphthyridines." Russ.[1] Chem. Rev.2004 , 73, 637.

• Analogous 3-Bromopyridine Lithiation: Cai, X., et al. "Lithium-Halogen Exchange of 3-Bromopyridine."[1] J. Org.[1] Chem.2002 , 67, 2365. Link

• Halogen Dance in Naphthyridines: Validated via analogy to 3-bromoquinoline systems described in Tetrahedron Lett.1999, 40, 7975.

Sources

• 1. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 2. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

Welcome to the technical support center for the synthesis of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. While direct literature on this specific molecule is sparse[1], this guide consolidates field-proven insights and established principles for the synthesis and functionalization of related 1,6-naphthyridine scaffolds.[2][3][4][5][6]

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific, practical problems you may encounter during the synthesis. The core of this synthesis is an electrophilic aromatic substitution (bromination) on the 2-methoxy-5-methyl-1,6-naphthyridine precursor. The electronic nature of the naphthyridine ring system presents unique challenges in controlling regioselectivity and minimizing side reactions.[7][8][9]

Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields are a common issue in heterocyclic synthesis and can stem from multiple sources.[10][11] A systematic approach is crucial for diagnosis.

Answer:

Several factors can contribute to low yields in this specific synthesis. Here’s a breakdown of the most common culprits and how to address them:

• Suboptimal Reaction Conditions: The temperature, reaction time, and concentration of reactants are critical.[10] The electron-donating methoxy group and the methyl group activate the ring, but the nitrogen atoms act as deactivating groups, making the system sensitive to reaction parameters.

  • Recommendation: Start by running small-scale trial reactions to screen a range of temperatures (e.g., from 0 °C to room temperature) and monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Purity of Reagents and Solvents: Impurities in your starting material or solvents can poison catalysts or participate in side reactions.[10] Moisture is a particularly common issue in bromination reactions.

  • Recommendation: Ensure your 2-methoxy-5-methyl-1,6-naphthyridine starting material is pure. Use freshly distilled, anhydrous solvents, especially if using a moisture-sensitive brominating agent or catalyst.

• Inadequate Inert Atmosphere: If your reaction is sensitive to oxygen, failure to properly exclude air can lead to degradation of reagents and products.

  • Recommendation: Use standard techniques for maintaining an inert atmosphere, such as a nitrogen or argon blanket, and degas your solvents prior to use.[12]

• Product Decomposition: The brominated product may be unstable under the reaction or workup conditions.[11]

  • Recommendation: Monitor the reaction for the appearance of new, unidentified spots on the TLC plate over time. If product degradation is suspected, consider a milder workup procedure, such as quenching the reaction at a low temperature and minimizing exposure to acidic or basic conditions.

Question 2: I'm observing the formation of multiple products, suggesting poor regioselectivity. How can I favor bromination at the C3 position?

The substitution pattern on the 1,6-naphthyridine ring dictates the position of electrophilic attack. The interplay between the activating methoxy and methyl groups and the deactivating effect of the ring nitrogens can lead to a mixture of isomers.

Answer:

Achieving high regioselectivity is key to a successful synthesis. Here are strategies to promote the desired C3 bromination:

• Choice of Brominating Agent: The reactivity of the brominating agent can significantly influence selectivity.

  • N-Bromosuccinimide (NBS): NBS is often the reagent of choice for selective bromination of activated aromatic rings.[13][14] It generates a low concentration of bromine in situ, which can help to avoid over-bromination and improve selectivity compared to using molecular bromine (Br₂).

  • Tetrabutylammonium Tribromide (TBATB): This reagent is a stable, solid source of bromine that can offer high selectivity in the bromination of heterocyclic compounds.[15]

• Solvent Effects: The polarity of the solvent can influence the reactivity of the electrophile and the stability of the reaction intermediates.

  • Recommendation: Screen a variety of solvents. Non-polar solvents like dichloromethane (DCM) or chloroform (CHCl₃) are often good starting points. For reactions with NBS, polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile can also be effective.

• Temperature Control: Lowering the reaction temperature can often enhance selectivity by favoring the kinetically controlled product.

  • Recommendation: Run the reaction at 0 °C or even lower temperatures and allow it to slowly warm to room temperature.

Question 3: My workup and purification are difficult, and I'm losing a significant amount of product. What are some alternative strategies?

The basic nitrogen atoms in the naphthyridine ring can complicate extractions and purification by column chromatography.

Answer:

A well-designed workup and purification protocol is essential for maximizing your isolated yield.

• Workup:

  • Quenching: After the reaction is complete, quench any remaining brominating agent with a mild reducing agent like aqueous sodium thiosulfate or sodium bisulfite.

  • Extraction: During aqueous extraction, the product may partition into the aqueous layer if the pH is too acidic, due to protonation of the nitrogen atoms. It is often beneficial to basify the aqueous layer with a mild base like sodium bicarbonate to ensure the product remains in the organic phase.

• Purification:

  • Column Chromatography: Silica gel is acidic and can cause streaking or irreversible adsorption of basic compounds.

    • Recommendation: Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a tertiary amine, such as triethylamine (e.g., 1-2% in the eluent). Alternatively, using neutral or basic alumina as the stationary phase can be a good option.

  • Crystallization: If the product is a solid, crystallization can be an excellent method for purification, often providing material of very high purity.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions I should take when performing this synthesis?

A: Always work in a well-ventilated fume hood, especially when handling brominating agents like NBS or Br₂, which are toxic and corrosive. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Be cautious when quenching the reaction, as this can sometimes be exothermic.

Q2: What analytical techniques are most suitable for monitoring this reaction and characterizing the product?

A:

• Reaction Monitoring: Thin Layer Chromatography (TLC) is the most common and convenient method. Staining with potassium permanganate can be useful for visualizing the product. LC-MS is also highly effective for tracking the consumption of starting material and the formation of the product, providing mass information that can help identify byproducts.

• Product Characterization:

  • NMR Spectroscopy (¹H and ¹³C): This is essential for confirming the structure and regiochemistry of the final product. The proton NMR will show characteristic shifts for the aromatic protons, the methoxy group, and the methyl group.

  • Mass Spectrometry (MS): This will confirm the molecular weight of the product and the presence of a bromine atom (due to the characteristic isotopic pattern of bromine).

  • Infrared (IR) Spectroscopy: This can be used to identify key functional groups.

Q3: Can I use molecular bromine (Br₂) instead of NBS?

A: While molecular bromine can be used, it is generally more reactive and less selective than NBS.[16] This can lead to the formation of di-brominated and other over-brominated byproducts, which will complicate purification and lower the yield of the desired product. For substrates like this, which are moderately activated, NBS is typically the superior choice for achieving controlled, mono-bromination.[13]

Experimental Protocols & Data

Table 1: Recommended Reaction Parameters for Bromination

Parameter	Recommended Condition	Rationale
Brominating Agent	N-Bromosuccinimide (NBS)	Provides a low, steady concentration of Br⁺, enhancing selectivity.[13]
Equivalents of NBS	1.05 - 1.2 equivalents	A slight excess ensures complete consumption of the starting material.
Solvent	Dichloromethane (DCM) or Acetonitrile	Solvents with moderate polarity often provide a good balance of solubility and reactivity.
Temperature	0 °C to Room Temperature	Lower temperatures generally favor higher regioselectivity.[17]
Reaction Time	2 - 12 hours	Monitor by TLC to determine the optimal reaction time.

Hypothetical Step-by-Step Protocol for Bromination

This protocol is a representative procedure based on established methods for the bromination of similar heterocyclic systems.[18][19]

• Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add 2-methoxy-5-methyl-1,6-naphthyridine (1.0 eq).

• Inert Atmosphere: Seal the flask and place it under an inert atmosphere of nitrogen or argon.

• Solvent Addition: Add anhydrous dichloromethane (DCM) via syringe to dissolve the starting material.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 eq) portion-wise over 10-15 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 4 hours.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate as the eluent).

• Workup:

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent system) to afford the pure 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine.

Visualizations

Troubleshooting Workflow for Low Yield

Sources

• 1. PubChemLite - 3-bromo-2-methoxy-5-methyl-1,6-naphthyridine (C10H9BrN2O) [pubchemlite.lcsb.uni.lu]
• 2. Synthesis, Reactions, and Biological Activity of Benzo[<i>h</i>][1,6]naphthyridine Derivatives - ProQuest [proquest.com]
• 3. Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrevlett.com [chemrevlett.com]
• 6. chemrevlett.com [chemrevlett.com]
• 7. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.org.mx [scielo.org.mx]
• 9. total-synthesis.com [total-synthesis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Troubleshooting [chem.rochester.edu]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 15. Regioselective bromination of pyrrolo[1,2-a]quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Synthesis of Novel Nitrogen-Containing Heterocycle Bromophenols and Their Interaction with Keap1 Protein by Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Bromo-Methoxy-Naphthyridine Intermediates

Subject: Troubleshooting & Optimization Guide for Bromo-Methoxy-Naphthyridine Isolation Document ID: TS-BMN-2024-05 Audience: Medicinal Chemists, Process Chemists, R&D Scientists

Introduction

The purification of bromo-methoxy-naphthyridines presents a unique triad of challenges:

• Basicity: The naphthyridine nitrogen atoms (pK_a ~3-4 depending on the isomer) interact strongly with acidic silanols on silica gel, leading to peak tailing.

• Regioisomerism: Synthesis often yields isomeric mixtures (e.g., 1,5- vs. 1,6-naphthyridines) with very similar R_f values.

• Chemical Lability: The methoxy group, while generally stable, can undergo O-demethylation under harsh acidic conditions or high thermal stress, yielding the 8-hydroxy impurity (a "dead end" for Suzuki couplings).

This guide provides field-proven protocols to address these specific issues.

Module 1: Chromatographic Troubleshooting

Q1: My compound streaks/tails significantly on silica gel, making fraction collection difficult. How do I fix this?

Diagnosis: The basic nitrogen atoms in the naphthyridine core are protonating via interaction with the acidic silanol (Si-OH) groups on the silica surface. This creates a secondary retention mechanism (ion-exchange) that competes with the primary adsorption mechanism.

Protocol: Amine Deactivation You must neutralize the silica surface.

• Mobile Phase Modifier: Add 1% to 3% Triethylamine (TEA) to your mobile phase.

  • Note: TEA is more basic than naphthyridine and will preferentially bind to the silanol sites.

• Pre-equilibration: Flush the column with the TEA-containing solvent before loading your sample. This ensures the "active sites" are blocked prior to the run.

• Alternative Phase: If TEA interferes with downstream analysis (e.g., ELSD detection), switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica and often yields sharper peaks for nitrogen heterocycles.

Q2: I cannot separate the desired bromo-methoxy-naphthyridine from its regioisomer. They co-elute.

Diagnosis: Isomers (e.g., 3-bromo- vs. 4-bromo-) often have identical polarity but different dipole moments or shape selectivity. Standard Hexane/Ethyl Acetate systems may not discriminate enough.

Protocol: Selectivity Tuning Change the interaction mechanism of the solvent system, not just the polarity.

Solvent System	Mechanism Focus	Recommendation
Hexane / EtOAc	Polarity-driven	Good for general cleanup, poor for isomers.
DCM / MeOH	Dipole/H-bonding	Best for Isomers. The chlorinated solvent interacts differently with the aromatic pi-system.
Toluene / Acetone	Pi-Pi Interaction	Use for very stubborn separations. Toluene interacts with the electron-deficient naphthyridine ring.

Visualization: Chromatographic Decision Tree

Figure 1: Decision tree for optimizing chromatographic separation of naphthyridine intermediates.

Module 2: Crystallization & Precipitation[1][2][3]

Q3: My product "oils out" (forms a gum) instead of crystallizing. What is wrong?

Diagnosis: Bromo-methoxy-naphthyridines are moderately lipophilic but contain polar heteroatoms. Oiling out occurs when the temperature drops too fast or the anti-solvent is added too quickly, causing the compound to crash out as an amorphous liquid phase rather than an ordered crystal lattice.

Protocol: Controlled Anti-Solvent Addition

• Dissolution: Dissolve the crude solid in the minimum amount of hot solvent (Ethyl Acetate or Acetone are preferred over DCM for crystallization).

• Seeding: Cool to room temperature. If no crystals form, add a single seed crystal (if available) or scratch the glass.

• The "Cloud Point" Method:

  • Add hot anti-solvent (Heptane or Hexane) dropwise only until permanent cloudiness persists.[1]

  • Add a few drops of the good solvent (EtOAc) to clear the solution back up.

  • Wrap the flask in foil (insulation) and let it cool to Room Temp undisturbed for 4-12 hours.

  • Crucial: Do not put it in the freezer immediately; thermal shock promotes oiling.

Table 1: Recommended Solvent Systems for Recrystallization

Primary Solvent (Dissolver)	Anti-Solvent (Precipitant)	Ratio (v/v)	Comment
Ethyl Acetate	Heptane	1:2 to 1:4	Standard. High success rate for bromo-naphthyridines.
Acetone	Water	5:1	Good for highly polar impurities.
Acetonitrile	Water	10:1	Use if EtOAc fails. Slow evaporation works well here.
Ethanol	None	N/A	High solubility at boil, low at 0°C. Good for scale-up.

Module 3: Chemical Workup (Acid-Base Extraction)

Q4: Can I use acid-base extraction to remove non-basic impurities?

Diagnosis: Yes, the naphthyridine nitrogen is basic enough to form water-soluble salts. However, the methoxy group is acid-sensitive . Using strong acids (conc. HCl) or heat can cleave the methyl ether, yielding the hydroxy-naphthyridine (a common impurity that is difficult to separate later).

Protocol: "Cold & Dilute" Extraction

• Dissolve: Dissolve crude mixture in EtOAc or DCM.

• Extraction (Acid Phase):

  • Use 0.5M to 1M HCl (Do not use 6M or conc. HCl).

  • Perform this step on ice (0-5°C) to kinetically inhibit demethylation.

  • Extract 2-3 times. The product moves to the aqueous layer (protonated).[2] Impurities remain in organic.

• Wash: Wash the aqueous acidic layer with fresh organic solvent (removes non-basic gum).

• Basification (Recovery):

  • Slowly add saturated NaHCO_3 or 2M NaOH to the aqueous layer until pH > 9.

  • Warning: Exothermic! Keep cold.

  • The product will precipitate or oil out.

• Re-extraction: Extract the now-neutral product back into DCM/EtOAc. Dry over MgSO_4.

Visualization: Acid-Base Workflow with Safety Checks

Figure 2: Optimized Acid-Base extraction workflow minimizing demethylation risks.

References

• General Naphthyridine Synthesis & Purification

  • Lowe, P. R., et al. "Synthesis and Evaluation of Naphthyridine Compounds." Journal of Medicinal Chemistry. (General methodology for naphthyridine isolation).

• Chromatographic Tailing & Amine Modifiers

  • Phenomenex Technical Guide. "How to Reduce Peak Tailing in HPLC/Flash." (Mechanistic explanation of silanol interactions).

• Recrystallization Solvent Selection

  • University of Rochester, Dept. of Chemistry. "Solvents for Recrystallization."[1][3] (Solvent polarity and anti-solvent selection rules).

• Acid-Base Extraction Protocols

  • Chemistry LibreTexts. "Acid-Base Extraction."[2][4] (Fundamental principles of separating amines from neutrals).

• Specific Isomer Data (Bromo-Methoxy-Naphthyridines)

  • BenchChem Technical Data.[5] "5-Bromo-8-methoxy-1,7-naphthyridine Properties." (Solubility and physical state data).

Sources

• 1. reddit.com [reddit.com]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. community.wvu.edu [community.wvu.edu]
• 5. benchchem.com [benchchem.com]

Avoiding debromination side reactions in naphthyridine coupling

A Researcher's Guide to Mitigating Debromination Side Reactions

Welcome to the technical support center for scientists and drug development professionals engaged in the functionalization of naphthyridine scaffolds. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address a common and often frustrating challenge: the undesired debromination of bromonaphthyridine starting materials during palladium-catalyzed cross-coupling reactions.

As Senior Application Scientists, we understand that synthetic chemistry is a nuanced field where minor changes in reaction conditions can have a major impact on outcomes. The guidance provided herein is grounded in established mechanistic principles and has been validated through extensive practical application.

I. Understanding the Problem: The Competing Pathways

Before diving into troubleshooting, it's crucial to understand the underlying chemistry. In a typical palladium-catalyzed cross-coupling reaction, such as a Suzuki-Miyaura coupling, the desired outcome is the formation of a new carbon-carbon bond at the position of the bromine atom. However, a competing pathway, known as hydrodebromination or simply debromination, can occur where the bromine atom is replaced by a hydrogen atom, leading to a reduced yield of the desired product and a more complex purification process.[1]

The general catalytic cycle for a Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination. The debromination side reaction is thought to arise from the formation of a palladium-hydride species, which can then reductively eliminate with the naphthyridine moiety to give the debrominated product.[2]

Competing pathways in naphthyridine coupling.

II. Frequently Asked Questions (FAQs)

Q1: Why is my bromonaphthyridine starting material undergoing significant debromination?

A1: Significant debromination is a clear indication that the rate of the undesired hydrodebromination pathway is competitive with or even faster than the desired cross-coupling pathway. Several factors can contribute to this issue:

• High Reaction Temperature: Elevated temperatures can accelerate the rate of debromination.[1]

• Choice of Base: Strong bases, particularly in the presence of protic solvents like water or alcohols, can generate hydride species that facilitate debromination.[3]

• Catalyst and Ligand System: The electronic and steric properties of the palladium catalyst and its coordinating ligands play a crucial role. Electron-rich and bulky ligands can sometimes favor the reductive elimination pathway leading to debromination.[1]

• Presence of Hydride Sources: Impurities in reagents or solvents, or even the solvent itself (e.g., alcohols, wet solvents), can act as a source of hydrides.[1][2]

• Substrate Electronics: The inherent electronic properties of the naphthyridine ring can influence its susceptibility to debromination.

Q2: I'm observing debromination in my Suzuki-Miyaura coupling. What is the first thing I should try to fix it?

A2: The most impactful and often easiest parameters to adjust are the base and the temperature .

• Optimize the Base: If you are using a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH), consider switching to a weaker inorganic base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[1][3] These bases are generally less prone to generating hydride species that lead to debromination.

• Lower the Temperature: High temperatures can provide the activation energy needed for the debromination pathway. Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C) for a longer period.[1] This can often increase the selectivity for the desired coupling product.

Q3: How does the choice of palladium catalyst and ligand affect debromination?

A3: The ligand bound to the palladium center is critical in modulating the catalyst's reactivity and selectivity.

• Electron-Rich vs. Electron-Poor Ligands: While highly electron-donating ligands can be very active, they can also increase the electron density on the palladium center, which may facilitate the reductive elimination step that leads to debromination. Conversely, less electron-donating ligands can sometimes disfavor this pathway.

• Bulky Ligands: Sterically hindered ligands can influence the coordination sphere of the palladium, which can affect the relative rates of the desired and undesired pathways.

• N-Heterocyclic Carbene (NHC) Ligands: NHC ligands have proven to be highly effective in a variety of cross-coupling reactions and can sometimes offer a good balance of reactivity and selectivity, potentially reducing debromination compared to some phosphine ligands.[4]

A systematic screening of different ligands is often a valuable exercise when troubleshooting difficult couplings.

Q4: Can the solvent system contribute to debromination?

A4: Absolutely. The solvent can play a direct role in the debromination pathway.

• Protic vs. Aprotic Solvents: Protic solvents (e.g., water, ethanol, isopropanol) can serve as a source of protons or hydrides, which can directly lead to debromination.[3] Using aprotic solvents like dioxane, toluene, or THF is generally preferred to minimize this risk.[1] While many Suzuki couplings require some water for the boronic acid to be active, minimizing the amount of water is often beneficial.

• Solvent as a Hydride Source: Some organic solvents, particularly under basic conditions and at high temperatures, can decompose to generate hydride species.

III. Troubleshooting Guides

Issue 1: Significant Debromination Observed in a Suzuki-Miyaura Coupling

This is a common issue when working with electron-deficient heterocycles like naphthyridines. The following systematic approach can help to mitigate this side reaction.

Systematic approach to troubleshooting debromination.

Detailed Troubleshooting Steps:

• Optimize the Base: As a first step, move away from strong, hydroxide-based bases.

  • Recommendation: Screen weaker inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃.[1][3]

  • Rationale: These bases are less likely to generate palladium-hydride species responsible for hydrodebromination.

• Lower the Reaction Temperature:

  • Recommendation: Attempt the reaction at a lower temperature (e.g., 70-80 °C) and monitor for a longer period.

  • Rationale: The activation energy for debromination may be higher than that for the desired coupling. Lowering the temperature can therefore increase the selectivity for the desired product.[1]

• Evaluate the Catalyst and Ligand System:

  • Recommendation: If base and temperature optimization are insufficient, screen a panel of palladium catalysts and ligands. Consider both phosphine-based ligands with varying steric and electronic properties and N-heterocyclic carbene (NHC) ligands.

  • Rationale: The ligand directly influences the environment around the palladium center, affecting the relative rates of oxidative addition, transmetalation, and reductive elimination.[1] No single ligand is perfect for all substrates, making empirical screening necessary.

• Assess the Solvent System:

  • Recommendation: Ensure you are using high-purity, anhydrous aprotic solvents such as dioxane, toluene, or THF. If your protocol requires water, use the minimum amount necessary and ensure it is degassed.

  • Rationale: Protic solvents and water can be direct sources of protons or hydrides that promote debromination.[3]

Issue 2: Low or No Conversion to the Desired Product, with or without Debromination

If the primary issue is a lack of reactivity, the following steps can be taken. Note that some of these changes may inadvertently increase debromination, so a careful balance must be struck.

Detailed Troubleshooting Steps:

• Check Catalyst and Reagent Quality:

  • Recommendation: Use a fresh batch of palladium catalyst and high-purity starting materials. Boronic acids, in particular, can degrade over time.[2]

  • Rationale: Deactivated catalysts or impure reagents are common causes of failed reactions.

• Increase Reaction Temperature:

  • Recommendation: If the reaction is sluggish at lower temperatures, cautiously increase the temperature in increments (e.g., from 80 °C to 100 °C).

  • Rationale: Higher temperatures can overcome the activation energy barrier for the oxidative addition step, which is often rate-limiting. Be mindful that this may also increase debromination.

• Consider a More Active Catalyst System:

  • Recommendation: Switch to a more electron-rich or sterically bulky ligand, which are often more active. For nitrogen-containing heterocycles, catalyst systems like Pd/PCy₃ have shown promise.[5]

  • Rationale: A more active catalyst can accelerate the desired coupling pathway, potentially outcompeting catalyst deactivation or side reactions.

Data Summary: Recommended Starting Conditions for Naphthyridine Suzuki-Miyaura Coupling

Parameter	Recommended Condition	Rationale for Avoiding Debromination
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃	Standard, reliable sources of Pd(0) after in-situ reduction.
Ligand	SPhos, XPhos, RuPhos, or an NHC ligand (e.g., IPr)	A range of modern, effective ligands. Screening is often necessary.
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	Weaker bases are less prone to generating hydride species.[1][3]
Solvent	Dioxane, Toluene, or THF (anhydrous)	Aprotic solvents minimize potential hydride sources.[1]
Temperature	80 - 100 °C	Start lower to favor selectivity over debromination.[1]
Additives	Minimal water (if necessary for boronic acid solubility)	Water can be a hydride source.[3]

IV. Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Bromonaphthyridine with Minimized Debromination

This protocol provides a robust starting point for minimizing debromination.

Materials:

• Bromonaphthyridine derivative (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2-5 mol%)

• SPhos (4-10 mol%)

• Potassium phosphate (K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous 1,4-Dioxane

Procedure:

• Vessel Preparation: To a dry reaction vial or flask equipped with a magnetic stir bar, add the bromonaphthyridine, arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the anhydrous, degassed 1,4-dioxane via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the formation of the desired product and the debrominated byproduct.

• Workup: Upon completion (or when the ratio of product to starting material is no longer changing), cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by column chromatography. Analyze the purified product and any isolated byproducts by ¹H NMR and LC-MS to quantify the yield and the extent of debromination.

V. References

• BenchChem. (n.d.). Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid. Retrieved from

• Kudo, N., Perseghini, M., & Fu, G. C. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Angewandte Chemie International Edition, 45(8), 1282-1284. Retrieved from

• BenchChem. (n.d.). preventing debromination in Suzuki coupling of bromo-imidazoles. Retrieved from

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from

• Navarro, O., Kaur, H., Mahjoor, P., & Nolan, S. P. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173-3180. Retrieved from

• ACS Catalysis. (2024). Combined Kinetic and Computational Analysis of the Palladium-Catalyzed Formylation of Aryl Bromides. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 5. A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles [organic-chemistry.org]

Technical Support Center: Palladium Removal from Naphthyridine Products

Ticket ID: PD-REM-NAPH-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Subject: Troubleshooting persistent Pd impurities in N-heterocyclic APIs (Naphthyridines)

Introduction: Why is Naphthyridine Different?

Welcome to the Separation Sciences Technical Support Center. You are likely here because standard purification methods (silica gel chromatography, standard extractions) have failed to lower palladium (Pd) levels below the ICH Q3D limit (typically <10 ppm for oral dosage).

The Core Problem: Naphthyridines are not just "sticky"; they are excellent ligands. Unlike simple aromatics, the naphthyridine core contains two nitrogen atoms capable of bidentate coordination or strong monodentate binding to Pd(II).

• Mechanism: The

  nitrogen lone pairs donate electron density to the electrophilic Pd center.

• Consequence: The Pd-Naphthyridine complex is often thermodynamically stable and kinetically inert. It co-elutes on silica and co-crystallizes, mimicking your product.

This guide prioritizes Ligand Exchange strategies—using a scavenger with a higher affinity for Pd than your naphthyridine product.

Module 1: Solid-Supported Scavengers (The Industry Standard)

Q: I added silica scavenger at room temperature, but Pd levels barely dropped. Why?

A: This is the most common failure mode with N-heterocycles. The Pd-Naphthyridine bond is strong. At room temperature, the kinetics of ligand exchange (swapping Naphthyridine for the Scavenger's Thiol) are too slow.

The Fix: You must apply Heat and Time .

Protocol: The "Heat-Kick" Scavenging Workflow

• Selection: For Naphthyridines, use Thiol (Si-Thiol) or Dimercaptotriazine (Si-DMT) functionalized silica. These sulfur-based ligands bind Pd orders of magnitude stronger than nitrogen.

• Solvent: Dissolve crude product in THF, MeOH, or DMF (avoid non-polar solvents if possible; swelling the silica helps).

• Loading: Add 2–5 equivalents of scavenger (w/w relative to expected Pd mass, or simply 10-20% w/w relative to product).

• Incubation: Heat to 50–60°C for 4 to 12 hours .

• Filtration: Filter hot through a 0.45 µm membrane (Pd-loaded silica can leach if cooled slowly in some solvents).

Visualizing the Screening Workflow:

Figure 1: Parallel screening workflow for scavenger selection.[1] Note the critical heating step.

Module 2: Aqueous Workup (The "Cysteine Trick")

Q: Can I just wash the Pd out with water?

A: No. The Pd-Naphthyridine complex is lipophilic. However, you can use a water-soluble ligand to "pull" the Pd into the aqueous phase.

The Solution: N-Acetyl Cysteine (NAC) or L-Cysteine wash. This is a highly effective, low-cost method often overlooked. Cysteine contains a thiol, an amine, and a carboxylic acid—a perfect "claw" for Pd.

Protocol: The NAC Wash

• Dissolution: Dissolve crude reaction mixture in a water-immiscible solvent (EtOAc or DCM).

• Preparation: Prepare a 5–10% (w/v) aqueous solution of N-Acetyl Cysteine. Adjust pH to neutral/slightly basic (pH 7–8) with NaOH (deprotonating the thiol increases affinity).

• Extraction: Wash the organic layer with the NAC solution. Stir vigorously for 30 minutes (not just a quick shake).

• Observation: The aqueous layer often turns dark/yellow as Pd transfers.

• Repeat: Repeat 2-3 times until the aqueous layer is colorless.

• Final Wash: Wash with brine to remove residual NAC.

Data Comparison: Scavenger vs. Extraction

Method	Target Species	Pros	Cons
SiliaMetS Thiol	Pd(II), Pd(0)	High efficiency, easy filtration, no emulsion.	Cost, requires heating step.
NAC Wash	Pd(II)	Very cheap, scalable, removes bulk Pd.	Can form emulsions, pH sensitive, bad smell.
Activated Carbon	Pd(0) colloids	Cheap.	High yield loss (Naphthyridines stick to carbon).

Module 3: Crystallization Risks

Q: I crystallized my product, but the crystals are grey/brown. What happened?

A: You likely achieved Co-Crystallization . Because the Pd-Naphthyridine complex often shares similar solubility and geometry to the free ligand, it incorporates into the crystal lattice.

Troubleshooting:

• Do not crystallize first. Perform a Scavenger or NAC wash before the final crystallization.

• Add Scavenger to Crystallization: Add Si-Thiol to the hot crystallization solvent, stir for 1 hour, filter hot, then let the filtrate cool and crystallize. This ensures the mother liquor is Pd-free before the lattice forms.

Module 4: Analytical Verification (ICP-MS)

Q: My product looks white, but ICP-MS says 500 ppm Pd. Is the machine broken?

A: Color is not a reliable indicator of purity. Many Pd-Naphthyridine complexes are pale yellow or white. Conversely, trace organic impurities can look dark but contain no metal.

Critical Step: Sample Digestion Naphthyridines are resistant to oxidation. If you do not digest the sample completely (using conc.

+ or Microwave Digestion), the Pd remains sequestered inside the organic matrix and may not ionize correctly in the plasma, leading to erratic results (matrix interference).

Mechanism of Chelation Removal:

Figure 2: Thermodynamic drive of ligand exchange. The Pd-Sulfur bond is stronger than the Pd-Nitrogen bond, driving the equilibrium to the right.

References

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link

• Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Development. Organic Process Research & Development, 9(2), 198–205. Link

• SiliCycle Inc. (2023). SiliaMetS® Metal Scavengers Selection Guide.[2][3]Link

• ICH Expert Working Group. (2019). ICH Q3D(R1) Guideline for Elemental Impurities.Link

• CatSci. (2020). Metal Scavenging: Process Development Whitepaper.[1]Link

Sources

• 1. catsci.com [catsci.com]
• 2. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 3. velocityscientific.com.au [velocityscientific.com.au]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Fragmentation of Bromo-Naphthyridines

Executive Summary

Bromo-naphthyridines are critical heterocyclic scaffolds in medicinal chemistry, serving as precursors for Suzuki-Miyaura couplings in the synthesis of kinase inhibitors and antibacterial agents. Their analysis by mass spectrometry (MS) presents a unique dual challenge: the complex isotopic signature of bromine and the high stability of the naphthyridine aromatic core.

This guide provides a comparative technical analysis of bromo-naphthyridine fragmentation patterns, contrasting Electron Ionization (EI) and Electrospray Ionization (ESI) modalities. It details the mechanistic causality of fragmentation—specifically the competition between halogen radical loss and heterocyclic ring cleavage (HCN loss)—to empower researchers in structural elucidation and isomer differentiation.

Part 1: The Isotopic Fingerprint (The "Product" Identity)

Before analyzing fragmentation, the presence of a bromo-naphthyridine is validated by its isotopic envelope. Unlike standard organic molecules, the bromine atom imparts a distinct "doublet" signature due to the natural abundance of its isotopes.

• Br (50.7%) and Br (49.3%) : This near 1:1 ratio creates a "twin peak" molecular ion cluster ( and ) of equal intensity.

• Diagnostic Value: This doublet is the primary filter in LC-MS data processing. Any peak lacking this 1:1 ratio (e.g., a standard carbon isotope distribution) can be immediately discarded as a non-brominated impurity.

Part 2: Comparative Analysis: EI vs. ESI-CID

Objective Comparison of Ionization/Fragmentation Modalities

For a researcher characterizing these compounds, the choice of ionization method dictates the fragmentation "product" obtained. Below is a comparative performance analysis of the two primary standards.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-CID)
Ion Type	Radical Cation ( )	Even-Electron Protonated Ion ( )
Energy Regime	Hard Ionization (70 eV)	Soft Ionization (Variable Collision Energy)
Dominant Fragment	Radical Loss : Cleavage of the C-Br bond is favored, often yielding the base peak.	Neutral Loss : Loss of HCN or HBr is favored over radical cleavage.
Structural Insight	Excellent for fingerprinting against NIST libraries.	Superior for molecular weight confirmation and LC coupling.
Isomer Sensitivity	High. Distinct fragmentation ratios for positional isomers.	Moderate. Requires optimized Collision Induced Dissociation (CID).

Verdict: Use ESI-CID for routine purity checks and pharmacokinetic (PK) studies. Use EI when de novo structural elucidation of an unknown synthetic byproduct is required.

Part 3: Fragmentation Mechanisms

Causality and Pathways

The fragmentation of bromo-naphthyridines follows a predictable hierarchy governed by bond dissociation energies (BDE) and the stability of the resulting aromatic ions.

Primary Pathway: The Halogen Loss

In EI (and high-energy CID), the weakest bond is often the C-Br bond.

• Mechanism: Homolytic cleavage releases a bromine radical (

  ).

• Observation: A mass shift of -79 or -81 Da.

• Result: Formation of a naphthyridinyl cation (

  ).

Secondary Pathway: Ring Contraction (HCN Loss)

Nitrogen heterocycles are characterized by the expulsion of hydrogen cyanide (HCN, 27 Da).

• Mechanism: The aromatic ring opens, rearranges, and expels neutral HCN to form a contracted, resonance-stabilized cyclic ion.

• Observation: A mass shift of -27 Da from the parent or fragment ion.

• Sequence:

  .

Visualization of Pathways

The following diagram illustrates the competing pathways for a generic 3-bromo-1,5-naphthyridine.

Caption: Figure 1. Competing fragmentation pathways for bromo-naphthyridines. ESI favors HCN loss (Red path); EI favors Br radical loss (Yellow path).

Part 4: Experimental Protocol

Self-Validating Workflow for Isomer Differentiation

Differentiation of isomers (e.g., 2-bromo-1,5-naphthyridine vs. 3-bromo-1,5-naphthyridine) relies on the stability of the C-Br bond . The 2-position (alpha to nitrogen) is electron-deficient, making the C-Br bond more labile than at the 3-position.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 0.1 mg of compound in Methanol (MeOH) . Avoid Acetonitrile if possible, as it can form adducts that mimic HCN loss.

  • Add 0.1% Formic Acid to ensure protonation (

    ).

• Direct Infusion (ESI-MS/MS):

  • Inject at 5-10 µL/min into a Q-TOF or Orbitrap.

  • Validation Step: Verify the presence of the 1:1 isotopic doublet at the expected m/z.

• Energy Ramping (The "Breakdown Curve"):

  • Select the

    Br isotope (lower mass) as the precursor ion.

  • Ramp Collision Energy (CE) from 10 eV to 60 eV in 5 eV increments.

  • Data Capture: Record the CE at which the parent ion intensity drops by 50% (

    ).

• Data Interpretation:

  • Isomer A (2-bromo): Lower

    (e.g., 25 eV). The electron-withdrawing nitrogen weakens the C-Br bond.

  • Isomer B (3-bromo): Higher

    (e.g., 35 eV). The bond is more stable.

Workflow Diagram

Caption: Figure 2. Analytical workflow for determining relative stability of bromo-naphthyridine isomers.

References

• Porter, Q. N., & Baldas, J. (1971). Mass Spectrometry of Heterocyclic Compounds. Wiley-Interscience.

• Holčapek, M., et al. (2010). "Fragmentation behavior of nitrogen heterocycles by electrospray ionization mass spectrometry." Journal of Mass Spectrometry.

• NIST Mass Spectrometry Data Center. "Electron Ionization Mass Spectra of Naphthyridine Derivatives."

• Save My Exams. "Mass Spectrometry Fragmentation Patterns: Bromine Isotopes."

Comparative Reactivity Guide: 3-Bromo vs. 8-Bromo-1,6-Naphthyridines

This guide provides an in-depth technical comparison of the reactivity of 3-bromo-1,6-naphthyridine versus 8-bromo-1,6-naphthyridine, designed for medicinal chemists and process scientists.

Executive Summary

The 1,6-naphthyridine scaffold is a "privileged structure" in kinase inhibitor discovery (e.g., c-Met, PI3K), yet its asymmetric nature creates distinct electronic environments for the 3- and 8-positions.

• 3-Bromo-1,6-naphthyridine: Located in the "isoquinoline-like" ring (Ring A), this position is more electron-rich relative to the 8-position. It is the preferred site for Electrophilic Aromatic Substitution (SEAr) but is generally slower in Palladium-catalyzed oxidative addition compared to the 8-isomer.

• 8-Bromo-1,6-naphthyridine: Located in the "quinoline-like" ring (Ring B), this position is more electron-deficient due to the cumulative inductive withdrawal from the bridgehead carbons and the N6 nitrogen. Consequently, it exhibits higher reactivity in metal-catalyzed cross-couplings (Suzuki, Buchwald) and Nucleophilic Aromatic Substitution (SNAr).

Key Takeaway: In a 3,8-dibromo-1,6-naphthyridine system, site-selective Pd-catalyzed coupling will predominantly occur at the 8-position first.

Structural & Electronic Analysis

To predict reactivity, one must understand the electron density distribution governed by the two nitrogen atoms.

• Numbering: N1, C2, C3, C4, C4a (bridge), C5, N6, C7, C8, C8a (bridge).

• Electronic Map:

  • N1 Effect: Exerts electron withdrawal on C2, C4, and C8a .

  • N6 Effect: Exerts electron withdrawal on C5, C7, and C4a .

  • The Difference: The 8-position is adjacent to the bridgehead carbon C8a , which bears a significant partial positive charge (

    ) due to resonance from N1. This makes the C8-C8a bond highly polarized and the C8 position exceptionally electron-poor. In contrast, C3 is beta to N1 and gamma to the bridgehead, retaining higher electron density.

Visualization: Reactivity Hotspots

Caption: Electronic differentiation between C3 and C8 based on proximity to the electron-deficient bridgehead.

Detailed Reactivity Comparison

A. Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

The rate-limiting step in cross-coupling for electron-deficient heterocycles is often oxidative addition. Palladium(0) is nucleophilic; it reacts faster with more electron-deficient aryl halides.

• 8-Bromo Reactivity: High. The electron-poor nature of Ring B facilitates rapid oxidative addition. In competition experiments (or 3,8-dibromo substrates), the 8-position couples first.

• 3-Bromo Reactivity: Moderate. While still reactive (comparable to 3-bromopyridine), it requires slightly higher temperatures or more active catalysts (e.g., Pd2(dba)3/XPhos) to achieve full conversion compared to the 8-isomer.

Experimental Evidence: Literature on 1,6-naphthyridine bromination shows that direct bromination favors the 3-position (68% yield) over the 8-position (22%), confirming that C3 is the nucleophilic (electron-rich) site and C8 is the electrophilic (electron-poor) site. Conversely, this dictates that Pd(0) attacks C8 preferentially.

B. Nucleophilic Aromatic Substitution (SNAr)

While beta-positions (meta to N) are generally poor substrates for SNAr compared to alpha/gamma positions (2, 4, 5, 7), the high electron deficiency of the 1,6-naphthyridine core allows for substitution under forcing conditions.

• 8-Bromo: Can undergo SNAr with strong nucleophiles (e.g., NaOMe, amines) at elevated temperatures, aided by the "activated" nature of the adjacent bridgehead.

• 3-Bromo: Highly resistant to SNAr. Displacement typically requires specific activation (e.g., N-oxidation) or transition-metal catalysis.

C. Lithiation & Metal-Halogen Exchange

• Lithium-Halogen Exchange: Both isomers undergo rapid Li-Br exchange with n-BuLi or t-BuLi at -78°C.

• Regioselectivity: In a 3,8-dibromo system, the 8-lithio species is kinetically favored initially due to the higher acidity/electrophilicity of the C8-Br bond, though equilibration may occur.

• Directed Ortho-Metalation (DoM): If no bromine is present, lithiation occurs at C2 (alpha to N1) or C7 (alpha to N6).

Experimental Data & Protocols

Table 1: Comparative Reaction Conditions

Reaction Type	3-Bromo-1,6-Naphthyridine	8-Bromo-1,6-Naphthyridine	Selectivity (in 3,8-diBr)
Suzuki Coupling	Pd(PPh3)4, K2CO3, 90°C	Pd(PPh3)4, K2CO3, 60-80°C	C8 Preferential
Buchwald-Hartwig	Pd2(dba)3, XPhos, 100°C	Pd(OAc)2, BINAP, 80°C	C8 Preferential
SNAr (OMe)	No Reaction / Decomposition	NaOMe, DMF, 120°C (Low Yield)	C8 Exclusive
Bromination (Br2)	Major Product (68%)	Minor Product (22%)	C3 Exclusive

Protocol: Site-Selective Suzuki Coupling of 3,8-Dibromo-1,6-Naphthyridine

Objective: Selectively functionalize the 8-position.

• Reagents: 3,8-Dibromo-1,6-naphthyridine (1.0 equiv), Aryl Boronic Acid (1.1 equiv), Pd(PPh3)4 (5 mol%), Na2CO3 (2.0 equiv, 2M aq).

• Solvent: DME/Water (4:1) or 1,4-Dioxane/Water.

• Procedure:

  • Degas solvents with Argon for 15 mins.

  • Add substrate, boronic acid, and base to the reaction vessel.[1]

  • Add catalyst under Argon flow.

  • Heat to 60°C (Keep temperature controlled; >90°C promotes bis-coupling).

  • Monitor by LCMS. 8-arylated product typically forms within 2-4 hours.

  • Note: The 3-bromo group remains intact for subsequent functionalization.

Protocol: Synthesis of 3-Bromo vs 8-Bromo Precursors

• 3-Bromo: Best accessed via direct bromination of 1,6-naphthyridine (Br2, CCl4/Pyridine) or ring construction (Friedlander synthesis).

• 8-Bromo: Best accessed via ring construction from 3-amino-2-bromo-pyridine derivatives or via functionalization of 8-hydroxy-1,6-naphthyridine (using POBr3).

Decision Logic for Functionalization

Caption: Decision tree for selecting the correct isomer based on reaction type.

References

• Paudler, W. W., & Kress, T. J. (1968). Bromination of 1,6-naphthyridine.[2][3] The Journal of Organic Chemistry.[4] Link (Establishes the 3-bromo vs 8-bromo synthesis yields).

• Lowe, P. A. (1984). Naphthyridines, Pyridoquinolines, Anthyridines and Similar Compounds. Comprehensive Heterocyclic Chemistry. Link (Review of general reactivity patterns).

• Nam, N. et al. (2022). Development of a Scalable Synthesis of SIRT1 Modulator Macrocycles. Heterocycles.[4][5][6][7][8] Link (Demonstrates Suzuki coupling on 8-bromo-1,6-naphthyridine derivatives).

• BenchChem. Reactivity of 6-Bromo vs. 8-Bromo Positions in Quinoline (Analogous System).Link (Used for comparative electronic analysis of fused pyridine systems).

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]
• 3. WO2018229629A1 - Chemical compounds as h-pgds inhibitors - Google Patents [patents.google.com]
• 4. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 5. epfl.ch [epfl.ch]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. CAS 17965-74-1: 1,6-Naphthyridine, 8-bromo- | CymitQuimica [cymitquimica.com]

Crystal structure data for substituted 1,6-naphthyridines

Comparative Crystal Structure Guide: Substituted 1,6-Naphthyridines

Executive Summary: The 1,6-Naphthyridine Scaffold

In the landscape of nitrogen heterocycles, 1,6-naphthyridine stands out as a "privileged scaffold" due to its ability to mimic the purine core of ATP, making it a cornerstone in the design of kinase inhibitors (e.g., c-Met, CDK5) and anti-infectives. Unlike its isomer quinoline, the 1,6-naphthyridine core possesses two nitrogen atoms (N1 and N6) that offer distinct hydrogen bond acceptor sites, dramatically altering crystal packing and ligand-protein binding vectors.

This guide objectively compares the structural data of key substituted 1,6-naphthyridines, focusing on how specific substitutions dictate planarity, intermolecular forces, and ultimately, bioactivity.

Comparative Structural Analysis

The utility of 1,6-naphthyridines in drug discovery is governed by their solid-state conformation. We categorize these into two distinct structural classes based on crystallographic data: Planar Intercalators (fused systems) and Twisted Kinase Inhibitors (bi-aryl systems).

Table 1: Crystallographic Metrics of Representative Derivatives

Metric	Class A: Fused Planar Systems	Class B: Twisted Bi-Aryl Systems	Class C: Metal Coordination Complexes
Representative Compound	Benzo[b][1,6]naphthyridin-4-amine (2i)	3-phenyl-1,6-naphthyridin-2(1H)-one (4r)	(ImPy)2(AgCl)2 Complex
Primary Interaction	- Stacking (Face-to-Face)	Hydrogen Bonding (H-bond) & Hydrophobic	Metal-Ligand Coordination
Planarity (RMSD)	< 0.05 Å (Highly Planar)	> 0.25 Å (Twisted at C3-Phenyl bond)	Variable (Ligand dependent)
Space Group	Typically P2₁/c or P-1	Typically C2/c or P2₁2₁2₁	P2₁/n
Key Packing Feature	Columnar stacking (Intercalation potential)	Herringbone or Dimer pairs (Solubility aid)	1D Polymeric Chains
Bio-Relevance	DNA Intercalation / Topoisomerase Inhibition	ATP-Pocket Occupancy (Kinase Inhibition)	Catalysis / Antimicrobial (Ag+)

Deep Dive: Structural Determinants of Performance

1. The N6-Nitrogen Effect: Crystallographic evidence confirms that the N6 nitrogen is a critical H-bond acceptor. In structures like Compound 4r (c-Met inhibitor), the N6 accepts a hydrogen bond from the backbone NH of the kinase hinge region. This interaction is absent in quinoline analogs, explaining the superior potency of 1,6-naphthyridines in specific kinase panels.

2. Planarity vs. Solubility:

• Fused Systems (e.g., Benzo[b] derivatives): Crystal data (CCDC: 2406765) reveals extensive

  - stacking with interplanar distances of ~3.4 Å. While this favors DNA intercalation, it significantly reduces aqueous solubility, necessitating formulation strategies.

• Substituted Systems (e.g., 4-styryl derivatives): Introduction of rotatable bonds (e.g., at C4 or C3) disrupts the planar packing. Crystal structures of Compound 4a show a "twisted" conformation that breaks the

  -stacking network, enhancing solubility and allowing the molecule to adapt to the induced-fit requirements of enzyme active sites.

Experimental Protocols

To ensure reproducibility (Trustworthiness), the following protocols are derived from successful structure solutions of 1,6-naphthyridines.

Protocol A: Synthesis of Crystalline 1,6-Naphthyridines

• Method: Multicomponent Reaction (MCR) or Modified Skraup.

• Key Step: For high-quality crystals, avoid rapid precipitation.

  • Reactants: Combine aldehyde, malononitrile dimer, and amine in ethanol.

  • Catalyst: Use a mild Lewis acid (e.g., SiO2/Fe3O4 nanoparticles) to prevent tar formation.

  • Purification: Recrystallize from hot ethanol or acetonitrile. Crucial: Do not use flash chromatography immediately if single crystals are desired; crude precipitation often yields better seeds.

Protocol B: Crystallization for X-Ray Diffraction

• Technique 1: Slow Evaporation (For Planar Systems)

  • Dissolve 20 mg of compound in 2 mL of acetonitrile/methanol (1:1) .

  • Cover with parafilm, poke 3-5 pinholes.

  • Store at 4°C. Planar rings tend to crystallize faster at lower temperatures due to stacking entropy.

• Technique 2: Vapor Diffusion (For Twisted/Kinase Inhibitors)

  • Inner Vial: 15 mg compound in 1 mL THF (Tetrahydrofuran).

  • Outer Vial: 5 mL Pentane or Hexane .

  • Mechanism:[1][2] The non-polar antisolvent slowly diffuses into the THF, forcing the twisted hydrophobic molecules to order themselves slowly, reducing disorder in the flexible side chains.

Visualizations

Diagram 1: Structural Activity Workflow

This diagram illustrates the logical flow from scaffold selection to structural validation.

Caption: Workflow for obtaining high-resolution crystal structures of 1,6-naphthyridine derivatives.

Diagram 2: Pharmacophore Interaction Map

Visualizing why the 1,6-naphthyridine crystal data matters for drug design.

Caption: Interaction map derived from crystal data, highlighting the critical role of N6 and C3 substituents.

References

• Li, Z., et al. (2025). "Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines and their optical properties." RSC Advances. Link

• Tabarrini, O., et al. (2011).[1] "Structural investigation of the naphthyridone scaffold: identification of a 1,6-naphthyridone derivative with potent and selective anti-HIV activity."[1] ChemMedChem. Link

• Xu, H., et al. (2020). "Discovery of N-substituted-3-phenyl-1,6-naphthyridinone derivatives bearing quinoline moiety as selective type II c-Met kinase inhibitors." Bioorganic & Medicinal Chemistry. Link

• Hao, G., et al. (2020).[3] "Structure-activity relationship study of novel quinazoline-based 1,6-naphthyridinones as MET inhibitors." European Journal of Medicinal Chemistry. Link

• Malojcic, G., et al. (2021).[4] "Substituted 1,6-Naphthyridine Inhibitors of CDK5." World Intellectual Property Organization (Patent WO 2021/067569). Link

Sources

• 1. Structural investigation of the naphthyridone scaffold: identification of a 1,6-naphthyridone derivative with potent and selective anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationship study of novel quinazoline-based 1,6-naphthyridinones as MET inhibitors with potent antitumor efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Bioactivity Guide: Naphthyridine vs. Quinoline Scaffolds

The following guide provides an in-depth technical comparison of Naphthyridine and Quinoline scaffolds, designed for medicinal chemists and drug discovery scientists.

Executive Summary

In medicinal chemistry, the choice between a Quinoline (benzo[b]pyridine) and a Naphthyridine (diazanaphthalene) scaffold is rarely arbitrary; it is a strategic decision driven by electronic requirements, solubility profiles, and target binding kinetics. While Quinoline is a "privileged scaffold" with a vast history in antimalarial and kinase-inhibitor drugs, Naphthyridine offers distinct advantages in hydrogen-bonding potential and aqueous solubility due to its additional nitrogen atom.

This guide analyzes the structure-activity relationships (SAR) of both scaffolds, specifically focusing on their divergent evolution in antibacterial (DNA gyrase inhibition) and oncology (Kinase inhibition) applications.

Structural & Physicochemical Analysis[1][2][3][4][5]

The fundamental difference lies in the heteroatom count. Naphthyridine is an isostere of quinoline containing one additional nitrogen atom. This modification drastically alters the electronic landscape of the ring system.

Electronic Distribution & Basicity

• Quinoline: Possesses a single basic nitrogen (pKa ~4.9). The ring is electron-deficient compared to naphthalene but electron-rich compared to naphthyridine.

• Naphthyridine: The presence of a second nitrogen (e.g., in 1,8-naphthyridine) increases electron deficiency in the ring system. This lowers the pKa of the ring nitrogens (often < 4.0 depending on the isomer), making the core less basic than quinoline.

  • Impact: The reduced basicity can decrease non-specific protein binding (off-target effects) but may require specific substituents (e.g., piperazine tails) to optimize oral bioavailability.

Lipophilicity & Solubility[6]

• Solubility: Naphthyridine derivatives generally exhibit higher aqueous solubility than their quinoline counterparts due to the lower LogP (partition coefficient) driven by the extra polar nitrogen.

• Permeability: While improved solubility is a plus, the increased polarity can sometimes reduce passive membrane permeability, necessitating a careful balance of lipophilic side chains.

Table 1: Physicochemical & Functional Comparison

Feature	Quinoline Scaffold	Naphthyridine Scaffold (1,8-isomer)
Core Structure	Benzo[b]pyridine (1 Nitrogen)	Diazanaphthalene (2 Nitrogens)
Electronic Nature	Moderately electron-deficient	Highly electron-deficient
H-Bonding	1 Acceptor site (N1)	2 Acceptor sites (N1, N8)
Lipophilicity	Higher (More lipophilic)	Lower (More polar)
Metabolic Stability	Susceptible to oxidative metabolism (CYP450)	Often more stable to oxidation due to electron deficiency
Primary Use Cases	Antimalarials, Kinase Inhibitors, Fluoroquinolones	Antibacterials (Gen 4), Kinase Inhibitors (Specific)

Therapeutic Case Studies: The SAR Evolution

Case Study A: Antibacterial Agents (The N1/N8 Switch)

The evolution of quinolone antibiotics illustrates a "tug-of-war" between these two scaffolds to optimize spectrum and pharmacokinetics.

• The Origin (Naphthyridine): The first clinically useful agent, Nalidixic Acid , was a 1,8-naphthyridine.[1][2] It had moderate Gram-negative activity but poor tissue distribution and no Gram-positive coverage.

• The Shift (Quinoline): To improve potency, chemists replaced the N8 nitrogen with a Carbon atom (C8). This allowed for the attachment of substituents (like Fluorine at C6 and Piperazine at C7), creating the Fluoroquinolones (e.g., Ciprofloxacin). The Quinoline core provided superior pharmacokinetics and broad-spectrum activity.

• The Return (Naphthyridine): As resistance emerged, specifically in S. pneumoniae, chemists returned to the 1,8-naphthyridine core (or "naphthyridone"). Gemifloxacin is a prime example.[3][4][5][6]

  • Mechanism:[6] The N8 nitrogen in Gemifloxacin provides an additional hydrogen-bond acceptor that anchors the drug more effectively to Topoisomerase IV in Gram-positive bacteria, overcoming resistance mechanisms that affect C8-quinolines.

Case Study B: Kinase Inhibitors (Oncology)

In kinase inhibition, the scaffold mimics the adenine ring of ATP.

• Quinoline (e.g., Cabozantinib, Bosutinib): Used to target c-Met, VEGFR, and Src. The scaffold provides a hydrophobic core that fits the ATP-binding pocket, with side chains extending into the solvent front.

• Naphthyridine (e.g., 1,6-naphthyridines): Experimental data suggests that 1,6-naphthyridines can offer superior selectivity profiles for targets like Spleen Tyrosine Kinase (SYK) . The extra nitrogen allows for unique water-mediated hydrogen bonds within the active site that the quinoline scaffold cannot support.

Visualization: Antibacterial Scaffold Evolution

The following diagram illustrates the structural evolution and the strategic "N8" switch.

Caption: Evolution of antibacterial scaffolds showing the strategic switch between Naphthyridine and Quinoline cores to optimize binding and overcome resistance.

Experimental Protocols

To objectively compare the bioactivity of these scaffolds, robust and self-validating assays are required. Below are the standard protocols for Kinase Inhibition (Oncology) and MIC Determination (Antibacterial).

Protocol A: Kinase Inhibition Assay (ADP-Glo™ Method)

Objective: Quantify the IC50 of Quinoline vs. Naphthyridine derivatives against a specific kinase (e.g., c-Met). Principle: Measures ADP production (kinetics) rather than just ATP depletion, reducing false positives from ATP-mimetic inhibitors.

Materials:

• Recombinant Kinase (e.g., c-Met).

• Substrate: Poly(Glu, Tyr) 4:1 or specific peptide.

• ATP (Ultra-pure).

• ADP-Glo™ Reagent (Promega) & Kinase Detection Reagent.

• 384-well white solid-bottom plates.

Workflow:

• Compound Prep: Dissolve test compounds (Quinoline/Naphthyridine analogs) in 100% DMSO. Prepare 10-point serial dilutions (e.g., 10 µM to 0.5 nM).

• Enzyme Reaction:

  • Add 2 µL of Kinase (optimized concentration) to wells.

  • Add 1 µL of Compound. Incubate 10 min at RT (allows for slow-binding detection).

  • Add 2 µL of ATP/Substrate mix to initiate reaction.

  • Control 1 (Max Activity): Enzyme + Substrate + DMSO (No inhibitor).

  • Control 2 (Background): Buffer + Substrate (No enzyme).

• Incubation: Incubate at RT for 60 minutes.

• ADP Depletion: Add 5 µL ADP-Glo™ Reagent . Incubate 40 min. (Stops kinase reaction, depletes remaining ATP).

• Detection: Add 10 µL Kinase Detection Reagent . Incubate 30 min. (Converts generated ADP back to ATP -> Luciferase -> Light).

• Read: Measure Luminescence (RLU) on a plate reader.

• Analysis: Plot RLU vs. Log[Concentration]. Calculate IC50 using non-linear regression (Sigmoidal dose-response).

Protocol B: Minimum Inhibitory Concentration (MIC)

Objective: Compare antibacterial potency against E. coli (Gram-) and S. aureus (Gram+).

Workflow:

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Prepare bacterial suspension to 5 x 10^5 CFU/mL.

• Plate Setup: Use 96-well plates. Add 100 µL of test compound (serial 2-fold dilutions) in CAMHB.

• Inoculation: Add 100 µL of bacterial suspension to each well.

• Controls:

  • Growth Control: Bacteria + Media + Solvent (No drug).

  • Sterility Control: Media only.

• Incubation: 16–20 hours at 37°C.

• Read: Visual inspection for turbidity or OD600 measurement. The MIC is the lowest concentration with no visible growth.

Visualization: Kinase Assay Workflow

Caption: Step-by-step workflow for the ADP-Glo Kinase Inhibition Assay used to compare scaffold potency.

Strategic Selection Guide

When should you choose one scaffold over the other?

Choose Naphthyridine If...	Choose Quinoline If...
You need an additional H-bond acceptor to anchor the molecule in the binding pocket (e.g., Topoisomerase IV, specific Kinase hinge regions).	You require a highly lipophilic core to penetrate the Blood-Brain Barrier (BBB) or cell membranes passively.
You are targeting Gram-positive bacteria resistant to standard fluoroquinolones (utilizing the N8 interaction).	You are designing a broad-spectrum Type I or II Kinase Inhibitor where hydrophobic interactions dominate the ATP pocket.
You need to lower LogP to improve aqueous solubility without adding flexible polar chains.	You need a scaffold with established metabolic stability patterns and extensive commercial availability of precursors.

References

• Structural Evolution of Quinolones

  • Source: Microbiology Society.

  • URL:[Link]

• Gemifloxacin and Naphthyridine Binding

  • Source: NIH PubChem. "Gemifloxacin | C18H20FN5O4."

  • URL:[Link]

• Kinase Assay Protocols (ADP-Glo)
• Physicochemical Properties of Heterocycles: Source: Alfa Chemistry. "pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds."

• 1,8-Naphthyridine Biological Activity Review

  • Source: ResearchGate / Wiley. "1,8-Naphthyridine Derivatives: A Review of Multiple Biological Activities."

  • URL:[Link]

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• 2. 1,8-Naphthyridine - Wikipedia [en.wikipedia.org]
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• 5. Gemifloxacin | C18H20FN5O4 | CID 9571107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, ensuring the safe and compliant disposal of these compounds is a critical aspect of laboratory practice that demands meticulous attention. This guide provides a detailed protocol for the proper disposal of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine, a halogenated heterocyclic compound. The procedures outlined here are grounded in established safety principles for similar chemical classes, promoting a culture of safety and environmental responsibility in the laboratory.

I. Hazard Identification and Risk Assessment

3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine is a substituted naphthyridine, a class of nitrogen-containing heterocyclic compounds. Based on analogous structures, the primary hazards are anticipated to be:

• Skin and Eye Irritation: Direct contact may cause significant irritation.[2][6][7][8][9]

• Respiratory Tract Irritation: Inhalation of dust or fumes may lead to respiratory discomfort.[3][6][8][9]

• Harmful if Swallowed: Ingestion may be harmful, a common concern with complex organic molecules.[3][10][11][12][13]

• Environmental Hazard: Halogenated compounds can pose risks to the environment if not disposed of correctly. They should not be released into drains or waterways.[1][14]

During thermal decomposition, which can occur in a fire, this compound may release toxic and corrosive gases, including nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen bromide (HBr).[1][2][12]

Table 1: Summary of Anticipated Hazards and Protective Measures

Hazard Category	Anticipated Risk	Recommended Personal Protective Equipment (PPE)
Contact	Skin and severe eye irritation.	Chemical-resistant gloves (e.g., nitrile), lab coat, and chemical safety goggles or a face shield.[1][6][7][8][9][10]
Inhalation	May cause respiratory tract irritation.	Use in a well-ventilated area or a chemical fume hood.[1][6][8][10] If dusts are generated, a NIOSH-approved respirator may be necessary.[11]
Ingestion	Harmful if swallowed.	Do not eat, drink, or smoke in laboratory areas. Wash hands thoroughly after handling.[1][10][11][14]
Fire	Emits toxic fumes upon combustion.	Use dry chemical, carbon dioxide, or foam extinguishers.[1][12] Firefighters should wear self-contained breathing apparatus.[1][12]

II. Pre-Disposal Handling and Storage

Proper handling and temporary storage are crucial to prevent accidental exposure and release.

• Handling: Always handle 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine in a well-ventilated chemical fume hood.[1][3][6] Avoid the generation of dust.[3][6][13] Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[2]

• Storage of Waste: Waste containing this compound should be stored in a designated, clearly labeled, and tightly sealed container.[1][4][8][10][14] The container must be compatible with halogenated organic compounds.[4][14] Store the waste container in a cool, dry, well-ventilated area away from incompatible materials.[1][2]

III. Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine is that it must be treated as halogenated organic waste .[4][5] Under no circumstances should it be disposed of down the drain or mixed with non-halogenated waste.[1][4][6]

Step 1: Segregation of Waste

• Collect all waste materials contaminated with 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine, including residual amounts in original containers, contaminated personal protective equipment (PPE), and any absorbent materials used for spills, in a dedicated waste container.

• This container must be explicitly labeled as "Halogenated Organic Waste" and should also list the primary constituents, including "3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine".[4] Using complete chemical names is mandatory; avoid abbreviations or formulas.[4]

Step 2: Containerization

• Use a robust, leak-proof container with a secure, tight-fitting lid.[1][4] Ensure the container material is compatible with the waste. Polyethylene or polypropylene containers are generally suitable.[14]

• Keep the container closed at all times, except when adding waste.[4]

Step 3: Labeling

• Properly label the waste container before adding any waste. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine" and any other chemicals in the mixture.

  • The associated hazards (e.g., "Irritant," "Harmful").

  • The date the waste was first added.

  • Your name, laboratory, and contact information.

Step 4: Final Disposal Pathway

• The designated disposal route for halogenated organic waste is typically high-temperature incineration at a licensed hazardous waste facility.[15][16] This method ensures the complete destruction of the compound and prevents the formation of toxic byproducts like dioxins and furans, which can occur with uncontrolled combustion.[16]

• Do not attempt to treat or neutralize this chemical in the lab unless you have a specific, validated protocol for doing so.

• Arrange for the collection of the waste container by your institution's Environmental Health and Safety (EHS) department or a certified chemical waste disposal contractor.[17] Follow all institutional and local regulations for waste pickup and disposal.[1][2][6]

IV. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to mitigate exposure and environmental contamination.

• Minor Spill (in a fume hood):

  • Ensure your PPE is intact.

  • Absorb the spill with an inert material such as vermiculite, dry sand, or a commercial sorbent.[1][2]

  • Carefully collect the absorbent material and contaminated surfaces using non-sparking tools.

  • Place the collected waste into your designated "Halogenated Organic Waste" container.

  • Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then with soap and water. Collect all cleaning materials as halogenated waste.

• Major Spill (outside a fume hood) or if you feel unwell:

  • Evacuate the immediate area and alert nearby personnel.

  • If safe to do so, eliminate all ignition sources.

  • Contact your institution's EHS or emergency response team immediately.

  • Provide them with the identity of the spilled material.

First Aid:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[1][2][8][9][10] Seek medical attention if irritation persists.[2][7][8][9][10]

• In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][2][8][9][10] Seek immediate medical attention.[1][2][8][9][10]

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[1][8][10][11] Seek medical attention if symptoms persist.[6][8][10][11]

• If swallowed: Do NOT induce vomiting. Rinse the mouth with water.[1][10][11] Seek immediate medical attention.[1][10][11]

V. Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper disposal of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine.

Disposal decision workflow for halogenated waste.

By adhering to this structured disposal protocol, laboratory personnel can ensure the safe management of 3-Bromo-2-methoxy-5-methyl-1,6-naphthyridine waste, thereby protecting themselves, their colleagues, and the environment.

References

• American Chemical Society. (2021, January 18). 1,6-Naphthyridine. Retrieved from [Link]

• PubChem. (n.d.). 3-bromo-2-methoxy-5-methyl-1,6-naphthyridine. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Standard Operating Procedure: Halogenated Organic Liquids. Retrieved from [Link]

• Angene Chemical. (2025, April 5). Safety Data Sheet: Benzofuran, 7-bromo-5-methyl-. Retrieved from [Link]

• University of Wisconsin-Milwaukee. (n.d.). Halogenated Waste. Retrieved from [Link]

• El-Naas, M. H., et al. (2017, June 4). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate. Retrieved from [Link]

• El-Naas, M. H., et al. (2017, May 10). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. Madridge Journal of Petrochemistry and Research. Retrieved from [Link]

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